VU0453379

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of VU0453379: A Positive Allosteric Modulator of the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

Abstract

VU0453379 is a selective and central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R). As a PAM, VU0453379 does not activate the GLP-1R directly but enhances the receptor's response to its endogenous ligand, GLP-1, and other orthosteric agonists. This guide provides a comprehensive overview of the mechanism of action of VU0453379, detailing its effects on GLP-1R signaling and its functional consequences in both in vitro and in vivo models. The information presented is intended to support further research and development of GLP-1R PAMs as potential therapeutics for metabolic and neurological disorders.

Core Mechanism of Action: Positive Allosteric Modulation of GLP-1R

VU0453379 functions as a positive allosteric modulator of the GLP-1R. This means it binds to a site on the receptor that is distinct from the binding site of the endogenous agonist, GLP-1. This allosteric binding event induces a conformational change in the receptor that increases the affinity and/or efficacy of the orthosteric agonist.

The primary downstream signaling pathway of the GLP-1R involves the activation of adenylyl cyclase and the subsequent production of cyclic AMP (cAMP). As a PAM, VU0453379 potentiates this signaling cascade in the presence of a GLP-1R agonist.

Figure 1: Simplified GLP-1R signaling pathway with VU0453379.

Quantitative In Vitro Pharmacology

The potency and efficacy of VU0453379 have been characterized in various in vitro assays. A key parameter is its half-maximal effective concentration (EC50) for the potentiation of GLP-1R activity.

Parameter	Value	Assay	Cell Line	Agonist
EC50	1.3 µM	Calcium Mobilization	9-3-H cells expressing human GLP-1R	GLP-1

Table 1: In Vitro Potency of VU0453379

Key Experimental Findings and Protocols

In Vitro Calcium Mobilization

VU0453379 enhances GLP-1-induced intracellular calcium mobilization, a downstream event of GLP-1R activation.

Experimental Protocol: Calcium Mobilization Assay

• Cell Culture: 9-3-H cells stably expressing the human GLP-1R are cultured in standard media.

• Cell Plating: Cells are seeded into 384-well black-walled, clear-bottom plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer solution for a specified time at 37°C.

• Compound Addition: A dilution series of VU0453379 is added to the wells.

• Agonist Stimulation: An EC20 concentration of GLP-1 is added to the wells to stimulate the receptor.

• Signal Detection: Changes in intracellular calcium are measured as changes in fluorescence intensity using a fluorescence plate reader.

• Data Analysis: The EC50 value is determined by fitting the concentration-response data to a four-parameter logistic equation.

Figure 2: Experimental workflow for the calcium mobilization assay.

Potentiation of Insulin Secretion

In primary mouse pancreatic islets, VU0453379 potentiates exenatide-induced insulin secretion, demonstrating its potential for glycemic control.

Experimental Protocol: Insulin Secretion from Primary Mouse Pancreatic Islets

• Islet Isolation: Pancreatic islets are isolated from mice using collagenase digestion.

• Islet Culture: Isolated islets are cultured overnight to allow for recovery.

• Pre-incubation: Islets are pre-incubated in a low-glucose buffer.

• Stimulation: Islets are then incubated in a high-glucose buffer containing a low dose of exenatide in the presence or absence of VU0453379.

• Supernatant Collection: The supernatant is collected after the incubation period.

• Insulin Measurement: Insulin concentration in the supernatant is measured using an ELISA kit.

• Data Analysis: The potentiation of insulin secretion by VU0453379 is calculated relative to the control conditions.

In Vivo Efficacy in a Parkinson's Disease Model

VU0453379 has demonstrated efficacy in a rat model of Parkinson's disease motor symptoms by reversing haloperidol-induced catalepsy. This effect is attributed to the potentiation of endogenous GLP-1 signaling in the CNS.

Experimental Protocol: Haloperidol-Induced Catalepsy in Rats

• Animal Acclimation: Male Sprague-Dawley rats are acclimated to the testing environment.

• Catalepsy Induction: Haloperidol is administered intraperitoneally (i.p.) to induce catalepsy.

• Compound Administration: VU0453379 or vehicle is administered i.p. at various doses prior to or after haloperidol administration.

• Catalepsy Assessment: Catalepsy is measured at specific time points using the bar test. The latency for the rat to remove both forepaws from a raised bar is recorded.

• Data Analysis: The reversal of catalepsy by VU0453379 is determined by comparing the latency times of the treated groups to the vehicle control group.

Parameter	Value	Model
Reversal of Catalepsy	Significant at 30 mg/kg	Haloperidol-induced catalepsy in rats

Table 2: In Vivo Efficacy of VU0453379

Conclusion

VU0453379 is a valuable research tool and a potential therapeutic lead that acts as a positive allosteric modulator of the GLP-1R. Its ability to potentiate GLP-1 signaling in a CNS-penetrant manner opens avenues for the treatment of not only metabolic disorders like type 2 diabetes but also neurodegenerative diseases such as Parkinson's disease. The data and protocols presented in this guide provide a solid foundation for further investigation into the mechanism of action and therapeutic potential of VU0453379 and other GLP-1R PAMs.

The Discovery and Synthesis of VU0453379: A CNS-Penetrant GLP-1 Receptor Positive Allosteric Modulator

A Technical Whitepaper for Drug Development Professionals

Abstract

VU0453379 is a novel, potent, and central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2] Its discovery represents a significant advancement in the pursuit of orally bioavailable small molecules for the treatment of type 2 diabetes and potentially for neurological disorders. This document provides a comprehensive technical overview of the discovery, synthesis, and pharmacological characterization of VU0453379, intended for researchers and professionals in the field of drug discovery and development.

Discovery and Pharmacological Profile

VU0453379, also referred to as (S)-9b in the primary literature, was identified through a sophisticated high-throughput screening (HTS) campaign followed by an iterative parallel synthesis effort.[1][2][3] The screening was designed to identify compounds that could potentiate the effects of GLP-1, a key incretin hormone with established therapeutic roles in glucose homeostasis and emerging roles in neuroprotection.

Pharmacological Data

VU0453379 acts as a positive allosteric modulator, enhancing the efficacy of endogenous and synthetic GLP-1R agonists. The compound exhibits enantiospecific activity, with the (S)-enantiomer being the active form. A summary of its key in vitro and in vivo pharmacological data is presented below.

Parameter	Agonist	Value	Species	Assay/Model	Reference
EC50	GLP-1 (at EC20)	1.8 µM	CHO cells expressing human GLP-1R
EC50	Exenatide (at EC20)	8.4 µM	CHO cells expressing human GLP-1R
EC50	Liraglutide (at EC20)	30 µM	CHO cells expressing human GLP-1R
Fold-Shift	GLP-1	1.6-fold at 20 µM	CHO cells expressing human GLP-1R
Insulin Secretion	Exenatide (10 nM)	Potentiation at 30 µM	Mouse	Primary pancreatic islets
Catalepsy Reversal	Haloperidol (0.75 mg/kg)	Significant reversal at 10 and 30 mg/kg (ip)	Rat	Haloperidol-induced catalepsy
Catalepsy Reversal	Haloperidol (1.5 mg/kg)	Significant reversal at 30 mg/kg (ip)	Rat	Haloperidol-induced catalepsy

Mechanism of Action: GLP-1R Signaling Pathway

VU0453379 potentiates GLP-1R signaling. Upon binding of an agonist like GLP-1, the receptor activates adenylyl cyclase through a Gαs protein, leading to an increase in intracellular cyclic AMP (cAMP). cAMP, in turn, activates Protein Kinase A (PKA), which then phosphorylates various downstream targets to mediate the physiological effects, such as glucose-stimulated insulin secretion. As a PAM, VU0453379 binds to a site on the receptor distinct from the orthosteric agonist binding site, enhancing the receptor's response to the agonist.

Caption: GLP-1R signaling pathway potentiated by VU0453379.

Synthesis of VU0453379

The synthesis of VU0453379 involves a multi-step sequence culminating in the coupling of a β-carbolinone core with a chiral pyrrolidine fragment, followed by N-alkylation. The general synthetic approach is outlined below.

Synthetic Workflow

The overall process begins with the formation of the key β-carbolinone acid intermediate. This is then coupled with the appropriate chiral aminomethyl pyrrolidine. The final step involves the reductive amination to install the isopropyl group on the pyrrolidine nitrogen.

Caption: General synthetic workflow for VU0453379.

Experimental Protocol: Final Synthetic Steps

The following protocol describes the final steps for the synthesis of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)methyl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrido[3,4-b]indole-4-carboxamide, (S)-9b (VU0453379).

• Amide Coupling: To a solution of the β-carbolinone carboxylic acid intermediate in DMF, add HATU and DIEA. Stir the mixture at room temperature. Add (S)-tert-butyl-2-(aminomethyl)pyrrolidine-1-carboxylate and continue stirring until the reaction is complete as monitored by LC/MS.

• Boc Deprotection: The resulting Boc-protected intermediate is dissolved in dichloromethane (DCM). A solution of 4 M HCl in dioxane is added, and the mixture is stirred at room temperature to effect deprotection.

• Reductive Amination (Final Step): To a round-bottom flask at room temperature, add the deprotected (S)-2-cyclopentyl-9-methyl-1-oxo-N-(pyrrolidin-2-ylmethyl)-2,9-dihydro-1H-pyrido[3,4-b]indole-4-carboxamide (1 equivalent) dissolved in CH2Cl2 and dry acetone (excess). Stir the resulting mixture for 5 minutes. Add sodium triacetoxyborohydride (approx. 1.4 equivalents) and stir for an additional 4 hours.

• Workup and Purification: Upon completion as monitored by LC/MS, quench the reaction with sodium bicarbonate solution and extract the product with CH2Cl2. The combined organic layers are dried and concentrated. The residue is taken up in dimethyl sulfoxide and purified by reverse-phase preparative HPLC to afford the final product.

Key Experimental Methodologies

High-Throughput Screening (HTS) Protocol

The discovery of the initial chemical scaffold was enabled by a duplexed, functional multi-addition high-throughput screen.

• Cell Line: A stable cell line co-expressing the human GLP-1R and a cAMP-responsive reporter gene is used.

• Assay Principle: The assay measures the potentiation of a sub-maximal (EC20) concentration of GLP-1 by test compounds.

• Procedure:

  • Plate cells in 1536-well microplates.

  • Add test compounds at a fixed concentration.

  • Incubate for a defined period.

  • Add an EC20 concentration of GLP-1.

  • Incubate to allow for reporter gene expression.

  • Add detection reagents and measure the signal (e.g., luminescence or fluorescence).

• Hit Criteria: Compounds producing a significant increase in signal compared to the GLP-1 EC20 control are identified as hits.

Haloperidol-Induced Catalepsy Model

This in vivo model assesses the potential of CNS-penetrant GLP-1R modulators to exert effects on central neurotransmitter systems.

• Animals: Male Sprague-Dawley rats are typically used.

• Induction of Catalepsy: Administer haloperidol (e.g., 0.75 or 1.5 mg/kg, i.p.) to induce a cataleptic state.

• Drug Administration: Administer VU0453379 or vehicle control (e.g., 10% Tween 80) at various doses (e.g., 10, 30 mg/kg, i.p.) prior to or after haloperidol administration.

• Assessment of Catalepsy: At specified time points, measure the latency of the rat to remove its forepaws from a raised horizontal bar (bar test). A cut-off time (e.g., 30 seconds) is typically used.

• Data Analysis: Compare the latency times between the vehicle-treated and VU0453379-treated groups. A significant reduction in latency indicates reversal of catalepsy.

Conclusion and Future Directions

The discovery of VU0453379 has provided a valuable chemical tool to explore the pharmacology of GLP-1R PAMs and has established a promising scaffold for the development of novel therapeutics. Its ability to penetrate the CNS and potentiate the effects of endogenous GLP-1 opens up new avenues for treating not only metabolic disorders but also neurodegenerative and psychiatric conditions where GLP-1R signaling is implicated. Future efforts will likely focus on optimizing the potency and pharmacokinetic properties of this chemical series to produce clinical candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vectormine.com [vectormine.com]

An In-depth Technical Guide to VU0453379: A CNS-Penetrant Positive Allosteric Modulator of the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

Abstract

VU0453379 is a novel, potent, and centrally nervous system (CNS) penetrant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). As a small molecule, it represents a significant advancement in the development of orally bioavailable therapeutics targeting the GLP-1R for metabolic and neurological disorders. This technical guide provides a comprehensive overview of the chemical structure, properties, and in vitro/in vivo pharmacology of VU0453379, based on seminal published research. Detailed experimental protocols and signaling pathway diagrams are included to facilitate further investigation and application of this compound in drug discovery and development.

Chemical Structure and Physicochemical Properties

VU0453379, with the formal name (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)methyl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrido[3,4-b]indole-4-carboxamide, is a complex heterocyclic molecule. Its structure is characterized by a pyrido[3,4-b]indole core.

Property	Value
IUPAC Name	(S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)methyl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrido[3,4-b]indole-4-carboxamide
Molecular Formula	C₂₆H₃₄N₄O₂
Molecular Weight	434.58 g/mol
SMILES	CC(C)N1CCC[C@H]1CNC(=O)c2c3c(c4ccccc4n3C)C(=O)N(C2)C5CCCC5
InChI Key	OCMGNMGYQPPMFF-FYZYNONXSA-N

Mechanism of Action

VU0453379 functions as a positive allosteric modulator of the GLP-1R. This means that it does not directly activate the receptor on its own but enhances the response of the receptor to its endogenous ligand, GLP-1, and other orthosteric agonists like exenatide. By binding to an allosteric site on the receptor, VU0453379 potentiates the downstream signaling cascades initiated by agonist binding.

GLP-1R Signaling Pathway

The GLP-1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαs pathway, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP). This, in turn, activates Protein Kinase A (PKA), which phosphorylates various downstream targets to mediate the physiological effects of GLP-1, such as insulin secretion. The receptor can also couple to other pathways, including calcium mobilization.

GLP-1 Receptor Signaling Pathway

In Vitro Pharmacology

The pharmacological properties of VU0453379 have been characterized through a series of in vitro assays.

Potency and Efficacy

The potency of VU0453379 as a GLP-1R PAM was determined using intracellular calcium mobilization and cAMP accumulation assays in Chinese Hamster Ovary (CHO-K1) cells stably expressing the human GLP-1R.

Assay	Parameter	Value
Calcium Mobilization	EC₅₀ (in the presence of GLP-1 EC₂₀)	1.8 µM
% GLP-1 Max Response	140%
cAMP Accumulation	EC₅₀ (in the presence of GLP-1 EC₂₀)	1.3 µM
% GLP-1 Max Response	59.2%

Selectivity

VU0453379 has demonstrated high selectivity for the GLP-1R. It was found to be inactive at other related receptors, including the melanocortin 4 receptor (MC4R) and the glucagon receptor (GR), at concentrations up to 30 µM.

In Vivo Pharmacology

The in vivo efficacy of VU0453379 was assessed in a rat model of Parkinson's disease, where it demonstrated the ability to reverse haloperidol-induced catalepsy. This effect is attributed to the potentiation of endogenous GLP-1 in the CNS.

Model	Compound	Dose (mg/kg, i.p.)	Effect
Haloperidol-Induced Catalepsy	VU0453379	10	Significant reversal of catalepsy
VU0453379	30	Robust reversal of catalepsy

Pharmacokinetics

Preliminary pharmacokinetic studies have indicated that VU0453379 is CNS penetrant. Further detailed pharmacokinetic parameters are not yet fully published.

Experimental Protocols

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium flux in response to GLP-1R activation.

Calcium Mobilization Assay Workflow

Methodology:

• Cell Culture: CHO-K1 cells stably expressing the human GLP-1R are seeded into 384-well black-walled, clear-bottom plates and cultured overnight.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C.

• Compound Addition: VU0453379 or vehicle is added to the wells and incubated for 15 minutes.

• Agonist Addition and Measurement: The plate is placed in a fluorescence imaging plate reader (FLIPR). A baseline fluorescence is recorded before the addition of an EC₂₀ concentration of GLP-1. The fluorescence is then monitored for several minutes to measure the change in intracellular calcium.

• Data Analysis: The increase in fluorescence is used to determine the concentration-response curve for VU0453379 in the presence of GLP-1, from which the EC₅₀ and percentage of maximal GLP-1 response are calculated.

Intracellular cAMP Accumulation Assay

This protocol outlines the measurement of intracellular cAMP levels following GLP-1R stimulation.

Methodology:

• Cell Culture: CHO-K1-hGLP-1R cells are seeded in 384-well plates and grown overnight.

• Assay Preparation: The growth medium is replaced with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) and incubated for 30 minutes.

• Compound and Agonist Addition: VU0453379 (or vehicle) is added, followed by an EC₂₀ concentration of GLP-1. The cells are incubated for 30 minutes at room temperature.

• cAMP Measurement: The intracellular cAMP concentration is determined using a commercially available assay kit (e.g., HTRF or LANCE).

• Data Analysis: The signal from the cAMP assay is used to generate concentration-response curves and calculate the EC₅₀ and percentage of maximal GLP-1 response for VU0453379.

Haloperidol-Induced Catalepsy in Rats

This in vivo model assesses the potential of a compound to treat motor deficits associated with Parkinson's disease.

Haloperidol-Induced Catalepsy Model Workflow

Methodology:

• Animals: Male Sprague-Dawley rats are used for the study.

• Drug Administration: Animals are pre-treated with VU0453379 or vehicle via intraperitoneal (i.p.) injection. After a 30-minute absorption period, haloperidol is administered (i.p.) to induce catalepsy.

• Catalepsy Assessment (Bar Test): At various time points post-haloperidol injection (e.g., 30, 60, and 90 minutes), catalepsy is measured. The rat's forepaws are placed on a horizontal bar raised a few centimeters from the surface. The latency for the rat to remove both forepaws from the bar is recorded. A cut-off time is typically set (e.g., 180 seconds).

• Data Analysis: The mean latency to descend from the bar is calculated for each treatment group and compared to determine the effect of VU0453379 on reversing haloperidol-induced catalepsy.

Conclusion

VU0453379 is a valuable pharmacological tool for studying the therapeutic potential of GLP-1R positive allosteric modulation. Its CNS penetrance opens up new avenues for investigating the role of the GLP-1R in neurological disorders. The data and protocols presented in this guide provide a solid foundation for researchers to further explore the pharmacology and therapeutic applications of VU0453379 and similar molecules.

In Vitro Characterization of VU0453379: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

VU0453379 is a novel, central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). As a PAM, VU0453379 enhances the signaling of endogenous and exogenous GLP-1R agonists, offering a promising therapeutic strategy for metabolic and neurological disorders. This technical guide provides a comprehensive overview of the in vitro characterization of VU0453379, including its pharmacological properties, detailed experimental protocols for key assays, and a depiction of its mechanism of action through the GLP-1R signaling pathway.

Pharmacological Profile of VU0453379

The in vitro activity of VU0453379 has been characterized through various functional and binding assays. The following tables summarize the key quantitative data obtained for this compound.

Table 1: In Vitro Potency and Efficacy of VU0453379

Parameter	Assay System	Value	Reference
EC50	Calcium Mobilization (hGLP-1R)	1.3 µM	[1]
pEC50	Calcium Mobilization (hGLP-1R)	5.69 ± 0.12	[2]
% Max Response	Calcium Mobilization (hGLP-1R, relative to GLP-1)	53.4 ± 2.03	[2]

Table 2: Potentiation of GLP-1R Agonists by VU0453379

Agonist	Assay	Fold Potentiation (at approx. EC20 of agonist)	Reference
GLP-1	Calcium Mobilization	Data not available	-
Exenatide	Insulin Secretion (mouse pancreatic islets)	Significant augmentation at low-dose exenatide	[3]
Liraglutide	Calcium Mobilization	Data not available	-

Table 3: Binding Affinity and CNS Penetration Potential of VU0453379

Parameter	Assay	Value	Reference
Binding Affinity (Ki)	Radioligand Binding Assay (GLP-1R)	Data not available	-
In Vitro BBB Permeability (Papp)	PAMPA or Caco-2 Assay	Data not available	-

Experimental Protocols

Detailed methodologies for the key in vitro experiments used to characterize VU0453379 are provided below.

Calcium Mobilization Assay

This assay measures the ability of VU0453379 to induce or potentiate intracellular calcium release following the activation of GLP-1R, which can couple to Gq proteins, leading to the activation of phospholipase C and subsequent inositol triphosphate (IP3)-mediated calcium release from the endoplasmic reticulum.

Materials:

• Human GLP-1R expressing cells (e.g., CHO-K1 or HEK-293 cells)

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• VU0453379

• GLP-1 or other GLP-1R agonists (e.g., Exenatide, Liraglutide)

• 384-well black, clear-bottom assay plates

• Fluorometric Imaging Plate Reader (FLIPR) or equivalent instrument

Procedure:

• Cell Plating: Seed the GLP-1R expressing cells into 384-well plates at an appropriate density to achieve a confluent monolayer on the day of the assay. Incubate overnight at 37°C and 5% CO2.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (0.02%) in Assay Buffer.

• Remove the cell culture medium from the plates and add 20 µL of the loading buffer to each well.

• Incubate the plates for 60 minutes at 37°C and 5% CO2.

• Compound Preparation: Prepare a 5X stock solution of VU0453379 and any GLP-1R agonists in Assay Buffer.

• Assay Measurement:

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • The instrument will then add 5 µL of the 5X compound solution to the wells.

  • Measure the change in fluorescence intensity over time (typically 2-3 minutes) to detect calcium mobilization.

• Data Analysis: The response is typically quantified as the peak fluorescence intensity minus the baseline. For EC50 determination, plot the response against the log concentration of VU0453379 and fit the data to a four-parameter logistic equation. For potentiation assays, VU0453379 is added prior to the addition of a fixed concentration (e.g., EC20) of a GLP-1R agonist.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay assesses the ability of VU0453379 to potentiate the effect of GLP-1R agonists on insulin secretion from pancreatic islets in a glucose-dependent manner.

Materials:

• Isolated mouse or rat pancreatic islets

• Krebs-Ringer Bicarbonate Buffer (KRBH) containing 0.1% BSA, supplemented with low (2.8 mM) and high (16.7 mM) glucose concentrations.

• VU0453379

• GLP-1R agonist (e.g., Exenatide)

• 96-well plates

• Insulin ELISA kit

Procedure:

• Islet Isolation: Isolate pancreatic islets from mice or rats using collagenase digestion.

• Islet Culture: Culture the isolated islets overnight in RPMI-1640 medium supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C and 5% CO2.

• Pre-incubation: Hand-pick islets of similar size and transfer 5-10 islets per well into a 96-well plate. Pre-incubate the islets in KRBH with low glucose for 1 hour at 37°C.

• Stimulation:

  • Remove the pre-incubation buffer.

  • Add KRBH containing low glucose (negative control), high glucose (positive control), or high glucose with VU0453379 and/or a GLP-1R agonist.

  • Incubate for 1 hour at 37°C.

• Sample Collection: Collect the supernatant from each well for insulin measurement.

• Insulin Quantification: Measure the insulin concentration in the collected supernatants using a commercially available insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the insulin secretion to the islet number or total protein content. Potentiation is determined by comparing the insulin secretion in the presence of the agonist alone versus the agonist plus VU0453379.

Signaling Pathways and Visualizations

GLP-1 Receptor Signaling Pathway

VU0453379 acts as a positive allosteric modulator of the GLP-1 receptor, a G-protein coupled receptor (GPCR). The primary signaling cascade initiated by GLP-1R activation involves the coupling to the stimulatory G-protein (Gαs). This leads to the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP activates Protein Kinase A (PKA) and Exchange Protein directly activated by cAMP (EPAC). These downstream effectors mediate the various physiological responses to GLP-1, including enhanced insulin secretion.

Caption: GLP-1R signaling pathway potentiated by VU0453379.

Experimental Workflow for In Vitro Characterization

The in vitro characterization of VU0453379 follows a logical progression from primary screening to more complex functional assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

VU0453379: A Technical Guide to its Selectivity for the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of VU0453379, a novel, central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R). VU0453379, with the chemical name (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide, has demonstrated significant potential in modulating GLP-1R activity. This document details the quantitative selectivity of VU0453379, the experimental protocols used for its characterization, and the key signaling pathways involved.

Quantitative Selectivity Data

VU0453379 exhibits notable selectivity for the GLP-1 receptor. The compound's potency is stereospecific, with the (S)-enantiomer being significantly more active. The following tables summarize the key quantitative data regarding the potency and selectivity of VU0453379 and its enantiomers.

Compound	Receptor	Assay Type	Parameter	Value (μM)
VU0453379 ((S)-enantiomer)	GLP-1R	Calcium Mobilization	EC50	1.3[1]
(S)-8 (precursor to VU0453379)	GLP-1R	Calcium Mobilization	EC50	2.4[2]
(R)-8 (enantiomer of precursor)	GLP-1R	Calcium Mobilization	EC50	>10[2]
VU0453379 ((S)-enantiomer)	Glucagon Receptor (GR)	Calcium Mobilization	Activity	No effect observed[2]

Experimental Protocols

The characterization of VU0453379 involved a series of robust in vitro assays to determine its potency and selectivity as a GLP-1R PAM. The following are detailed methodologies for the key experiments.

Calcium Mobilization Assay for GLP-1R and GR Activity

This assay was employed as a primary high-throughput screen to identify modulators of GLP-1R and to assess selectivity against the Glucagon Receptor (GR).

1. Cell Culture and Preparation:

• Chinese Hamster Ovary (CHO) cells stably expressing the human GLP-1 receptor (CHO-hGLP-1R) and CHO cells stably expressing the human glucagon receptor (CHO-hGR) were used.
• Cells were cultured in F-12 nutrient mixture supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and 400 µg/mL G418.
• For the assay, cells were seeded into 384-well black-walled, clear-bottom plates and grown to confluence.

2. Dye Loading:

• The growth medium was removed, and cells were incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for 1 hour at 37°C.

3. Compound and Agonist Addition:

• A duplexed, triple-addition protocol was utilized.
• First Addition: Test compounds (including VU0453379) were added to the wells at various concentrations.
• Second Addition: An EC20 concentration of the respective endogenous agonist (GLP-1 for GLP-1R expressing cells, and glucagon for GR expressing cells) was added to potentiate the receptor response.
• Third Addition: A saturating concentration of the endogenous agonist was added to determine the maximal receptor response.

4. Signal Detection and Data Analysis:

• Changes in intracellular calcium concentration were monitored by measuring the fluorescence intensity using a plate reader (e.g., FLIPRTETRA).
• Data were normalized to the maximal agonist response.
• EC50 values were calculated by fitting the concentration-response data to a four-parameter logistic equation using graphing software.

In Vitro cAMP Accumulation Assay

This functional assay serves as a secondary screen to confirm the activity of compounds on the Gαs-coupled signaling pathway of the GLP-1R.

1. Cell Culture:

• HEK293 cells stably expressing the human GLP-1 receptor (HEK293-hGLP-1R) were used.
• Cells were maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic.

2. Assay Procedure:

• Cells were harvested and resuspended in assay buffer containing a phosphodiesterase inhibitor, such as 3-isobutyl-1-methylxanthine (IBMX), to prevent cAMP degradation.
• Cells were then incubated with varying concentrations of VU0453379 in the presence of a sub-maximal concentration (EC20) of GLP-1.
• The reaction was incubated for 30 minutes at 37°C.

3. cAMP Detection:

• Intracellular cAMP levels were quantified using a commercially available cAMP assay kit, such as a LANCE Ultra cAMP kit (PerkinElmer) or a GloSensor™ cAMP assay (Promega). These assays are typically based on competitive immunoassay principles or bioluminescence resonance energy transfer (BRET).

4. Data Analysis:

• The generated signal is inversely or directly proportional to the amount of cAMP produced.
• Data were used to generate concentration-response curves, and EC50 values were determined using non-linear regression analysis.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows described.

GLP-1 Receptor Signaling Pathway

Calcium Mobilization Assay Workflow

cAMP Accumulation Assay Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Pharmacological Evaluation of Potent Positive Allosteric Modulators of the Glucagon-like Peptide-1 Receptor (GLP-1R) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: VU0453379, a Positive Allosteric Modulator of the GLP-1 Receptor for Potentiation of Endogenous Incretin Activity

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Initial information suggesting VU0453379 as a muscarinic M1 receptor positive allosteric modulator (PAM) is incorrect. This document provides a comprehensive overview of VU0453379 as a potent and selective positive allosteric modulator of the Glucagon-Like Peptide-1 Receptor (GLP-1R).

Executive Summary

VU0453379 is a novel, central nervous system (CNS) penetrant small molecule that acts as a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1][2] It exhibits ago-PAM activity, meaning it can both potentiate the effects of endogenous GLP-1 and directly activate the receptor to a lesser extent.[3] By binding to an allosteric site on the GLP-1R, VU0453379 enhances the receptor's response to its natural ligand, GLP-1. This mechanism presents a promising therapeutic strategy for conditions where augmenting endogenous GLP-1 signaling is beneficial, such as type 2 diabetes and neurodegenerative diseases. This guide details the pharmacological properties, mechanism of action, and relevant experimental protocols for the characterization of VU0453379 and similar GLP-1R PAMs.

Quantitative Data Presentation

The following tables summarize the known quantitative pharmacological data for VU0453379.

Table 1: In Vitro Pharmacology of VU0453379 at the Human GLP-1R

Parameter	Value	Assay System	Reference
EC50 (Ago-PAM Activity)	1.3 µM	Calcium Mobilization in 9-3-H cells expressing human GLP-1R	[2]
EC50 (PAM Activity)	1.8 µM	Potentiation of GLP-1-induced calcium mobilization	[2]
EC50 (PAM Activity)	8.4 µM	Potentiation of Exenatide-induced calcium mobilization
EC50 (PAM Activity)	30 µM	Potentiation of Liraglutide-induced calcium mobilization
Efficacy (% of GLP-1 Max)	59.2%	Calcium Mobilization

Table 2: In Vivo Data for VU0453379

Study Type	Model	Dose	Effect	Reference
Neuroprotection	Rat model of Parkinson's disease (Haloperidol-induced catalepsy)	30 mg/kg	Reversal of catalepsy
Insulin Secretion	Primary mouse pancreatic islets	30 µM	Potentiation of exenatide-induced insulin secretion

Mechanism of Action and Signaling Pathways

VU0453379 functions by binding to a topographically distinct (allosteric) site on the GLP-1R, which is separate from the orthosteric binding site where the endogenous ligand GLP-1 binds. This binding event induces a conformational change in the receptor that enhances the affinity and/or efficacy of GLP-1. The primary signaling cascade initiated by GLP-1R activation is the Gαs-adenylyl cyclase pathway, leading to an increase in intracellular cyclic AMP (cAMP). This, in turn, activates Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (EPAC), culminating in potentiated glucose-stimulated insulin secretion from pancreatic β-cells.

Visualizing the Signaling Pathway

Caption: GLP-1R signaling pathway potentiated by VU0453379.

Proposed Mechanism of VU0453379 Action

The following diagram illustrates the potentiation of the GLP-1 signal by VU0453379.

Caption: Mechanism of VU0453379 as a GLP-1R PAM.

Experimental Protocols

Detailed protocols for the characterization of GLP-1R PAMs like VU0453379 are crucial for reproducible research and development. Below are representative methodologies for key in vitro assays.

Calcium Mobilization Assay

This assay measures the ability of a compound to induce or potentiate intracellular calcium flux upon GLP-1R activation, which is coupled to Gαq signaling in some cell systems.

Objective: To determine the EC50 and Emax of VU0453379 for both direct receptor activation and potentiation of an orthosteric agonist.

Materials:

• HEK293 or CHO cells stably expressing the human GLP-1R.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Probenecid (to prevent dye extrusion).

• VU0453379 and GLP-1 (or other orthosteric agonist).

• Fluorescence plate reader with kinetic reading capability (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed GLP-1R expressing cells into 96- or 384-well black-walled, clear-bottom microplates and culture overnight.

• Dye Loading: Aspirate culture medium and add the calcium dye loading solution containing probenecid. Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of VU0453379 and a fixed, sub-maximal (EC20) concentration of GLP-1 in assay buffer.

• Measurement:

  • Place the cell plate in the fluorescence plate reader.

  • Record a baseline fluorescence reading for 10-20 seconds.

  • Add the compound solutions (VU0453379 alone for ago-PAM activity, or VU0453379 with GLP-1 for PAM activity).

  • Continue to record fluorescence for an additional 2-3 minutes.

• Data Analysis:

  • Calculate the change in fluorescence from baseline for each well.

  • Plot the response against the concentration of VU0453379.

  • Fit the data to a four-parameter logistic equation to determine EC50 and Emax values.

cAMP Accumulation Assay

This assay quantifies the production of intracellular cAMP, the primary second messenger of GLP-1R signaling.

Objective: To measure the effect of VU0453379 on GLP-1R-mediated cAMP production.

Materials:

• GLP-1R expressing cells.

• Stimulation buffer (e.g., HBSS with 0.1% BSA and a phosphodiesterase inhibitor like IBMX).

• VU0453379 and GLP-1.

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based).

• Plate reader compatible with the chosen detection technology.

Procedure:

• Cell Plating: Seed cells in a suitable microplate and culture to desired confluency.

• Stimulation:

  • Aspirate culture medium and replace with stimulation buffer.

  • Incubate for 30-60 minutes at 37°C.

  • Add VU0453379 and/or GLP-1 at various concentrations.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and Detection:

  • Lyse the cells according to the cAMP kit manufacturer's protocol.

  • Add the detection reagents.

• Measurement: Read the plate on a compatible reader after the recommended incubation period.

• Data Analysis:

  • Generate a cAMP standard curve.

  • Convert raw data to cAMP concentrations.

  • Plot cAMP concentration against agonist concentration and fit to a dose-response curve to determine EC50 and Emax.

Experimental Workflow Visualization

Caption: Experimental workflow for GLP-1R PAM characterization.

Conclusion and Future Directions

VU0453379 is a valuable tool compound for the study of GLP-1R allosteric modulation. Its ability to potentiate endogenous GLP-1 signaling, as demonstrated by the augmentation of exenatide-induced insulin secretion and its efficacy in a preclinical model of Parkinson's disease, highlights the therapeutic potential of this mechanism. The CNS penetrance of VU0453379 further broadens its applicability to neurological disorders where GLP-1R signaling is implicated.

For drug development professionals, the key takeaway is that small molecule GLP-1R PAMs like VU0453379 offer an alternative to injectable peptide agonists, with the potential for oral bioavailability and a more nuanced modulation of the endogenous incretin system. Future research should focus on a more complete pharmacological characterization, including the determination of its binding affinity (Kd) and its effects on the canonical cAMP signaling pathway. Furthermore, comprehensive in vivo studies are required to evaluate its effects on glucose homeostasis, food intake, and body weight to fully assess its therapeutic potential in metabolic diseases. The development of GLP-1R PAMs with optimized pharmacokinetic and pharmacodynamic profiles represents a promising avenue for novel treatments for type 2 diabetes, obesity, and neurodegenerative disorders.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]

The GLP-1 Receptor Positive Allosteric Modulator VU0453379: An Early-Stage Research Compendium

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

VU0453379 is a novel, central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). As a PAM, VU0453379 enhances the signaling of the endogenous GLP-1R agonists.[1][2][3] This potentiation of GLP-1R activity, a key regulator of glucose metabolism and neuronal function, positions VU0453379 as a promising therapeutic candidate, particularly in the context of neurodegenerative disorders such as Parkinson's disease. This technical guide provides a comprehensive overview of the early-stage research on VU0453379, focusing on its pharmacological characterization, experimental protocols, and the underlying signaling pathways.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo pharmacological data for VU0453379, derived from the initial characterization studies.

Table 1: In Vitro Activity of VU0453379 at the GLP-1 Receptor

Assay Type	Cell Line	Agonist	EC50 (µM)	% Max Response (vs. GLP-1)	Reference
Calcium Mobilization	Human GLP-1R 9-3-H	GLP-1	1.3	59.2%	[1]
cAMP Accumulation	Human GLP-1R 9-3-H	GLP-1	-	-	[1]

Table 2: In Vivo Efficacy of VU0453379 in a Parkinson's Disease Model

Animal Model	Treatment	Dose (mg/kg, i.p.)	Outcome	p-value	Reference
Rat	Haloperidol (0.75 mg/kg) + VU0453379	10	Significant reversal of catalepsy	< 0.0001
Rat	Haloperidol (0.75 mg/kg) + VU0453379	30	Significant reversal of catalepsy	< 0.0001
Rat	Haloperidol (1.5 mg/kg) + VU0453379	30	Significant reversal of catalepsy	< 0.0001

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the GLP-1R signaling pathway modulated by VU0453379 and the experimental workflow for assessing its in vivo efficacy.

GLP-1R Signaling Pathway

Activation of the GLP-1 receptor, a G protein-coupled receptor (GPCR), primarily stimulates the Gs alpha subunit, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP). This elevation in cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to enhanced insulin secretion, improved glucose homeostasis, and neuroprotective effects. VU0453379, as a PAM, binds to an allosteric site on the GLP-1R, enhancing the receptor's response to endogenous agonists like GLP-1.

GLP-1R signaling pathway potentiated by VU0453379.

In Vivo Efficacy Assessment Workflow

The primary in vivo model used to assess the early efficacy of VU0453379 for potential Parkinson's disease treatment was the haloperidol-induced catalepsy model in rats. Haloperidol, a dopamine D2 receptor antagonist, induces a cataleptic state that serves as a behavioral proxy for the motor deficits seen in Parkinson's disease. The ability of VU0453379 to reverse this catalepsy suggests a potential therapeutic benefit.

Workflow for the haloperidol-induced catalepsy experiment.

Experimental Protocols

In Vitro Calcium Mobilization Assay

Objective: To determine the potency and efficacy of VU0453379 as a positive allosteric modulator of the human GLP-1 receptor.

Cell Line: Human GLP-1R expressing 9-3-H cells.

Materials:

• VU0453379

• GLP-1 (7-36) amide

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS), 20 mM HEPES, pH 7.4

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• 96- or 384-well black, clear-bottom microplates

Procedure:

• Cell Plating: Seed the human GLP-1R 9-3-H cells into the microplates at an appropriate density and allow them to attach overnight.

• Dye Loading: Wash the cells with Assay Buffer and then incubate with the calcium-sensitive dye in Assay Buffer for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of VU0453379 in Assay Buffer. Also, prepare a fixed, sub-maximal concentration (e.g., EC20) of GLP-1.

• Assay:

  • Wash the cells to remove excess dye.

  • Add the VU0453379 dilutions to the wells and incubate for a short period.

  • Add the fixed concentration of GLP-1 to the wells.

  • Measure the fluorescence intensity using a plate reader capable of detecting calcium flux (e.g., FLIPR).

• Data Analysis: The increase in fluorescence intensity corresponds to an increase in intracellular calcium. Plot the concentration-response curve for VU0453379 in the presence of GLP-1 to determine the EC50 and maximal response.

In Vivo Haloperidol-Induced Catalepsy in Rats

Objective: To evaluate the in vivo efficacy of VU0453379 in a rodent model of Parkinson's disease motor symptoms.

Animal Model: Male Sprague-Dawley rats.

Materials:

• VU0453379

• Haloperidol

• Vehicle (e.g., 10% Tween 80 in saline)

• Catalepsy bar (horizontal bar raised approximately 10 cm from the surface)

• Stopwatch

Procedure:

• Acclimation: Acclimate the rats to the testing environment.

• Drug Administration:

  • Administer haloperidol (0.75 or 1.5 mg/kg) via intraperitoneal (i.p.) injection to induce catalepsy.

  • Administer either vehicle or VU0453379 (10 or 30 mg/kg) i.p. at a specified time relative to the haloperidol injection.

• Catalepsy Assessment (Bar Test):

  • At various time points post-drug administration (e.g., 30, 60, and 90 minutes), gently place the rat's forepaws on the horizontal bar.

  • Start the stopwatch and measure the latency (in seconds) for the rat to remove both forepaws from the bar.

  • A cut-off time (e.g., 180 seconds) is typically used.

• Data Analysis: Compare the latency to move in the VU0453379-treated groups to the vehicle- and haloperidol-only control groups using appropriate statistical tests (e.g., ANOVA with post-hoc tests). A significant decrease in latency indicates a reversal of catalepsy.

Conclusion

The early-stage research on VU0453379 has established it as a CNS-penetrant positive allosteric modulator of the GLP-1R with promising in vivo activity in a preclinical model of Parkinson's disease. The data presented in this guide provide a foundational understanding of its pharmacological properties and the experimental methodologies used for its initial characterization. Further research is warranted to fully elucidate the therapeutic potential of VU0453379 and its mechanism of action in the context of neurodegenerative diseases.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for VU0453379 Dosing in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosing and administration of VU0453379, a selective positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R), in rodent models. The information is compiled from preclinical studies to guide researchers in designing and executing in vivo experiments.

Quantitative Dosing and Pharmacokinetic Data

The following tables summarize the reported dosing concentrations and pharmacokinetic parameters of VU0453379 in mice. This data is essential for dose selection and experimental design in efficacy and pharmacokinetic/pharmacodynamic (PK/PD) studies.

Table 1: VU0453379 Dosing in Rodent Models

Parameter	Value	Species	Administration Route	Vehicle	Reference
Dose	56.6 mg/kg	Mouse	Intraperitoneal (i.p.)	10% DMSO / 90% (20% HP-β-CD in saline)	[1]

Table 2: Pharmacokinetic Parameters of VU0453379 in Mice (56.6 mg/kg, i.p.)

Parameter	Value	Unit
Cmax (Plasma)	1098	ng/mL
Tmax (Plasma)	0.25	h
AUC (Plasma)	1296	hng/mL
Cmax (Brain)	486	ng/g
Tmax (Brain)	0.5	h
AUC (Brain)	1148	hng/g
Brain/Plasma Ratio	0.89

Experimental Protocols

This section provides detailed methodologies for the preparation and administration of VU0453379 in rodent models based on published research.

Vehicle Formulation

A common vehicle for the in vivo administration of VU0453379 is a multi-component system designed to solubilize the compound for injection.

Materials:

• VU0453379 hydrochloride

• Dimethyl sulfoxide (DMSO)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile Saline (0.9% NaCl)

Protocol:

• Prepare a 20% (w/v) solution of HP-β-CD in sterile saline.

• Dissolve the required amount of VU0453379 hydrochloride in DMSO to create a stock solution.

• For the final formulation, mix the VU0453379 stock solution with the 20% HP-β-CD in saline to achieve a final vehicle composition of 10% DMSO and 90% (20% HP-β-CD in saline).

• Ensure the final solution is clear and free of precipitation before administration.

Note: A supplier of VU0453379 hydrochloride also suggests an alternative formulation for a clear solution of ≥ 2.5 mg/mL: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Administration via Intraperitoneal (i.p.) Injection

Intraperitoneal injection is a common route for administering VU0453379 in mice to study its systemic and central nervous system (CNS) effects.

Procedure:

• Restrain the mouse appropriately, ensuring the abdomen is accessible.

• Draw the prepared VU0453379 formulation into a sterile syringe fitted with an appropriate gauge needle (e.g., 25-27 gauge).

• Insert the needle into the lower right or left quadrant of the abdomen, at an angle of approximately 30 degrees, being careful to avoid puncturing the internal organs.

• Gently aspirate to ensure no fluid or blood is drawn back, indicating incorrect placement.

• Slowly inject the full dose into the peritoneal cavity.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any immediate adverse reactions.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using Graphviz, illustrate the mechanism of action of VU0453379 and a typical experimental workflow for its in vivo evaluation.

VU0453379 Mechanism of Action

Caption: Mechanism of VU0453379 as a GLP-1R positive allosteric modulator.

In Vivo Pharmacokinetic Study Workflow

References

• 1. In vitro and in vivo efficacy studies of an engineered endolysin targeting Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing VU0453379 in Haloperidol-Induced Catalepsy Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Haloperidol-induced catalepsy is a widely utilized preclinical animal model that mimics the extrapyramidal side effects (EPS) observed in patients treated with typical antipsychotic drugs.[1][2] These motor disturbances, such as parkinsonism, are primarily attributed to the blockade of dopamine D2 receptors in the nigrostriatal pathway.[1][3] This dopamine receptor antagonism leads to a functional overactivity of the cholinergic system, presenting a key target for intervention.[4] VU0453379 is a positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor. M1 receptors are highly expressed in the striatum and are involved in modulating motor activity. The application of an M1 PAM like VU0453379 in this model allows for the investigation of its potential to mitigate antipsychotic-induced motor side effects by selectively enhancing cholinergic transmission through M1 receptors.

These application notes provide detailed protocols for researchers to assess the efficacy of VU0453379 in reversing or preventing haloperidol-induced catalepsy in rodent models.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the underlying signaling pathway of haloperidol-induced catalepsy and a typical experimental workflow for evaluating the effects of VU0453379.

Figure 1: Signaling pathway of haloperidol-induced catalepsy.

References

• 1. Antipsychotic-induced extrapyramidal side effects: A systematic review and meta-analysis of observational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extrapyramidal Side Effects - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Parkinsonism driven by antipsychotics originates from dopaminergic control of striatal cholinergic interneurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evidence for a cholinergic role in haloperidol-induced catalepsy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays: Evaluating VU0453379 Activity at the GLP-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0453379 is a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R), a key target in the treatment of type 2 diabetes and obesity. As an ago-PAM, VU0453379 exhibits its own agonist activity at the GLP-1R and also enhances the receptor's response to endogenous ligands like GLP-1. This document provides detailed application notes and protocols for cell-based assays to characterize the activity of VU0453379, focusing on two primary signaling pathways: intracellular calcium mobilization and cyclic adenosine monophosphate (cAMP) accumulation.

Signaling Pathways of the GLP-1 Receptor

The GLP-1R is a G protein-coupled receptor (GPCR) that primarily signals through the Gαs and Gαq pathways.[1]

• Gαs Pathway: Activation of Gαs stimulates adenylyl cyclase, leading to an increase in intracellular cAMP. cAMP, a crucial second messenger, activates Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (EPAC), which in turn mediate various cellular responses, including glucose-dependent insulin secretion.[2][3]

• Gαq Pathway: The GLP-1R can also couple to Gαq, which activates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[4]

The following diagram illustrates these key signaling cascades.

Caption: GLP-1R Signaling Pathways

Data Presentation: In Vitro Activity of VU0453379

The following tables summarize the quantitative data for VU0453379 activity in cell-based assays.

Table 1: Agonist Activity of VU0453379 at the Human GLP-1 Receptor

Assay Type	Cell Line	Parameter	Value	Reference
Calcium Mobilization	9-3-H cells expressing human GLP-1R	EC50	1.3 µM	[5]
cAMP Accumulation	HEK293 cells expressing human GLP-1R	EC50	>30 µM

Table 2: Positive Allosteric Modulator (PAM) Activity of VU0453379

Assay Type	Cell Line	Co-agonist (Concentration)	Parameter	Value	Reference
Calcium Mobilization	9-3-H cells expressing human GLP-1R	GLP-1 (EC20)	EC50	1.8 µM
Calcium Mobilization	9-3-H cells expressing human GLP-1R	Exenatide	EC50	8.4 µM
Calcium Mobilization	9-3-H cells expressing human GLP-1R	Liraglutide	EC50	30 µM
cAMP Accumulation	HEK293 cells expressing hGLP-1R	GLP-1 (10 nM)	Potentiation	>30%
Insulin Secretion	INS-1 β-cells	GLP-1	Potentiation	1.8-fold

Experimental Protocols

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GLP-1R activation. It is a robust method for detecting both the agonist and PAM activities of VU0453379.

Workflow Diagram

References

• 1. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 5. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Assessing Blood-Brain Barrier Penetration of M1 Positive Allosteric Modulators: A Representative Study Featuring VU0467319

For Researchers, Scientists, and Drug Development Professionals

Application Note

The development of therapeutic agents targeting the central nervous system (CNS) necessitates a thorough evaluation of their ability to cross the blood-brain barrier (BBB). This document provides a detailed protocol for assessing the BBB penetration of novel M1 positive allosteric modulators (PAMs), a class of compounds with therapeutic potential for cognitive deficits in disorders such as Alzheimer's disease and schizophrenia. While this protocol is broadly applicable, it will use the M1 PAM clinical candidate VU0467319 (also known as VU319) as a case study to illustrate the experimental procedures and data presentation. The methodologies described herein are fundamental for determining key pharmacokinetic parameters that govern CNS exposure, including the brain-to-plasma concentration ratio (Kp) and the unbound brain-to-plasma concentration ratio (Kp,uu).

Key Quantitative Data

A critical aspect of assessing BBB penetration is the quantitative measurement of the compound's concentration in both the brain and plasma over time. The following tables summarize representative pharmacokinetic data for VU0467319 in preclinical species, highlighting its favorable CNS penetration profile.

Table 1: Central Nervous System Penetration of VU0467319 in Rodents

Species	Brain-to-Plasma Ratio (Kp)	Unbound Brain-to-Plasma Ratio (Kp,uu)
Mouse	0.77	1.3
Rat	0.64	0.91
Data derived from studies on VU0467319, a potent M1 PAM.[1]

Table 2: In Vivo Efficacy and Brain Exposure of VU0467319 in a Rat Model

Dose (mg/kg, PO)	Total Brain Concentration (µM)	Efficacy in Novel Object Recognition (NOR)
0.3	0.4	Trend towards efficacy
1.0	1.0	Minimum Effective Dose (MED)
3.0	3.2	Maximum Recognition Index
5.6	7.2	Maximum Recognition Index
This table illustrates the correlation between brain exposure and pharmacological effect.[1]

Experimental Protocols

The following sections detail the essential in vivo and analytical procedures required to assess the BBB penetration of a test compound like VU0453379.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines the steps for determining the brain and plasma concentrations of a test compound following systemic administration to mice or rats.

Materials:

• Test compound (e.g., VU0453379)

• Vehicle for dosing (e.g., 20% β-cyclodextrin)

• Male Sprague-Dawley rats or C57BL/6 mice

• Dosing gavage needles and syringes

• Anesthesia (e.g., isoflurane)

• Blood collection tubes (containing anticoagulant, e.g., K2EDTA)

• Surgical tools for brain extraction

• Phosphate-buffered saline (PBS), ice-cold

• Homogenizer

• Centrifuge

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Animal Dosing: Administer the test compound to a cohort of animals at a specified dose (e.g., 10 mg/kg) via oral gavage (PO) or intravenous (IV) injection.

• Sample Collection: At predetermined time points (e.g., 0.5, 1, 2, 4, 6, and 24 hours) post-dosing, anesthetize a subset of animals.

• Blood Collection: Collect blood via cardiac puncture into tubes containing an anticoagulant. Centrifuge the blood at 4°C to separate the plasma. Store plasma samples at -80°C until analysis.

• Brain Tissue Collection: Following blood collection, perfuse the animals with ice-cold PBS to remove blood from the brain vasculature.

• Brain Homogenization: Carefully dissect the brain, weigh it, and homogenize it in a known volume of PBS or an appropriate buffer to create a brain homogenate.

• Sample Storage: Store the brain homogenate at -80°C until analysis.

Sample Analysis by LC-MS/MS

This protocol describes the quantification of the test compound in plasma and brain homogenate samples.

Materials:

• Plasma and brain homogenate samples

• Internal standard (a stable isotope-labeled version of the analyte is preferred)

• Acetonitrile or other suitable organic solvent for protein precipitation

• Formic acid

• LC-MS/MS system with a suitable column (e.g., C18)

Procedure:

• Sample Preparation:

  • Thaw plasma and brain homogenate samples on ice.

  • To a known volume of each sample, add the internal standard.

  • Precipitate proteins by adding a sufficient volume of cold organic solvent (e.g., acetonitrile).

  • Vortex the samples and then centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a mobile phase-compatible solvent.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Separate the analyte from matrix components using a suitable chromatographic gradient.[2][3][4]

  • Detect and quantify the analyte and internal standard using multiple reaction monitoring (MRM) in positive or negative ionization mode, depending on the compound's properties.

• Data Analysis:

  • Construct a calibration curve using standards of known concentrations.

  • Determine the concentration of the test compound in the plasma and brain homogenate samples by interpolating from the calibration curve.

  • Calculate the brain-to-plasma concentration ratio (Kp) at each time point by dividing the concentration in the brain by the concentration in the plasma.

Visualizations

Signaling Pathway

References

• 1. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. Development and validation of an LC-MS/MS method for simultaneous quantification of eight drugs in plasma and brain: Application in a pharmacokinetic study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validated LC-MS/MS method for simultaneous quantification of resveratrol levels in mouse plasma and brain and its application to pharmacokinetic and brain distribution studies - PubMed [pubmed.ncbi.nlm.nih.gov]

VU0453379: A CNS-Penetrant Positive Allosteric Modulator of the GLP-1 Receptor for Neuropharmacological Research

Application Notes and Protocols

For Research Use Only

Introduction

VU0453379 is a selective, central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1][2] As a PAM, VU0453379 enhances the signaling of the endogenous GLP-1 peptide, offering a valuable tool for investigating the therapeutic potential of GLP-1R modulation in the CNS. GLP-1R is a Class B G protein-coupled receptor (GPCR) with established roles in glucose homeostasis and emerging functions in neuroprotection, learning, and memory.[2] This document provides detailed application notes and protocols for the use of VU0453379 as a tool compound in neuropharmacology research.

Mechanism of Action

VU0453379 acts as a positive allosteric modulator, binding to a site on the GLP-1R distinct from the orthosteric site where the endogenous ligand GLP-1 binds. This allosteric binding potentiates the receptor's response to GLP-1, thereby amplifying downstream signaling pathways. The primary signaling cascade initiated by GLP-1R activation involves the Gαs subunit, leading to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA).[3] This can lead to a variety of cellular responses, including the mobilization of intracellular calcium.

Quantitative Data

The following tables summarize the available quantitative data for VU0453379.

Table 1: In Vitro Pharmacology of VU0453379

Parameter	Value	Receptor/Assay	Source
EC50	1.3 µM	GLP-1R (Calcium Mobilization)

Note: Binding affinity (Ki/Kd) and a comprehensive selectivity profile for VU0453379 against a broad panel of receptors are not currently available in the public domain.

Table 2: In Vivo Efficacy of VU0453379

Animal Model	Dosing	Effect	Source
Haloperidol-Induced Catalepsy (Rat)	10 and 30 mg/kg, i.p.	Dose-dependent reversal of catalepsy

Note: Detailed pharmacokinetic parameters such as half-life, Cmax, Tmax, clearance, and specific brain-to-plasma ratio for VU0453379 are not fully available. However, the compound has been characterized as CNS penetrant.

Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the GLP-1 receptor, which is potentiated by VU0453379.

GLP-1 Receptor Signaling Pathway

Experimental Protocols

In Vitro Assays

1. Calcium Mobilization Assay

This protocol is designed to measure the potentiation of GLP-1-induced intracellular calcium mobilization by VU0453379 in cells expressing the human GLP-1R.

• Experimental Workflow:

Calcium Mobilization Assay Workflow

• Materials:

  • HEK293 cells stably expressing the human GLP-1R

  • DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

  • Black, clear-bottom 96-well plates

  • Fluo-4 AM calcium-sensitive dye

  • Pluronic F-127

  • Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

  • VU0453379

  • GLP-1 (7-36) amide

  • Automated fluorometric plate reader (e.g., FLIPR, FlexStation)

• Procedure:

  • Cell Seeding: Seed GLP-1R expressing cells into black, clear-bottom 96-well plates at a density of 50,000 cells/well and incubate overnight.

  • Dye Loading: Prepare a loading buffer containing Fluo-4 AM (e.g., 2 µM) and Pluronic F-127 (e.g., 0.02%) in Assay Buffer. Aspirate the culture medium from the cells and add 100 µL of the loading buffer to each well. Incubate for 1 hour at 37°C in the dark.

  • Compound Preparation: Prepare a stock solution of VU0453379 in DMSO. Create a serial dilution of VU0453379 in Assay Buffer. Prepare a solution of GLP-1 at a concentration corresponding to its EC20 in the assay.

  • Assay: a. After incubation, wash the cells with Assay Buffer. b. Add the desired concentrations of VU0453379 to the wells and incubate for a pre-determined time (e.g., 15 minutes). c. Place the plate in the fluorometric plate reader and record baseline fluorescence. d. Inject the GLP-1 solution into the wells and continue recording the fluorescence signal for at least 2 minutes.

  • Data Analysis: Calculate the change in fluorescence from baseline and plot the response against the concentration of VU0453379 to determine its EC50.

2. Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol measures the ability of VU0453379 to potentiate GLP-1-mediated insulin secretion from pancreatic islets in response to glucose.

• Materials:

  • Isolated pancreatic islets (e.g., from mouse)

  • Krebs-Ringer Bicarbonate Buffer (KRBH) with low glucose (e.g., 2.8 mM)

  • KRBH with high glucose (e.g., 16.7 mM)

  • VU0453379

  • GLP-1 or a stable analog like Exendin-4

  • Insulin ELISA kit

• Procedure:

  • Islet Preparation: Isolate pancreatic islets using standard collagenase digestion methods. Allow islets to recover overnight in culture.

  • Pre-incubation: Hand-pick islets of similar size and place them in KRBH with low glucose for 1-2 hours to establish a basal insulin secretion rate.

  • Stimulation: a. Divide islets into treatment groups (e.g., low glucose, high glucose, high glucose + GLP-1, high glucose + GLP-1 + VU0453379). b. Incubate the islets in their respective stimulation buffers for 1 hour at 37°C.

  • Sample Collection: After incubation, collect the supernatant from each group.

  • Insulin Measurement: Quantify the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

  • Data Analysis: Normalize insulin secretion to the number of islets or total protein content. Compare the potentiation of insulin secretion by VU0453379 in the presence of GLP-1 and high glucose.

In Vivo Assays

1. Haloperidol-Induced Catalepsy in Rats

This model assesses the potential of VU0453379 to reverse the cataleptic state induced by the dopamine D2 receptor antagonist, haloperidol. This effect is likely mediated by the potentiation of endogenous GLP-1 in the CNS.

• Experimental Workflow:

Haloperidol-Induced Catalepsy Workflow

• Materials:

  • Male Sprague-Dawley or Wistar rats (200-250 g)

  • Haloperidol solution

  • VU0453379 formulation (e.g., in 10% Tween 80 in saline)

  • Catalepsy bar apparatus (a horizontal bar raised approximately 10 cm from the surface)

  • Stopwatch

• Procedure:

  • Acclimation: Acclimate the rats to the testing room and handling for several days before the experiment.

  • Induction of Catalepsy: Administer haloperidol (e.g., 0.5-1 mg/kg, i.p.) to the rats.

  • Drug Administration: Approximately 30 minutes after haloperidol administration, administer VU0453379 (e.g., 10 or 30 mg/kg, i.p.) or vehicle.

  • Catalepsy Measurement: a. At defined time points after VU0453379 administration (e.g., 30, 60, and 90 minutes), place the rat's forepaws gently on the horizontal bar. b. Start the stopwatch and measure the time it takes for the rat to remove both forepaws from the bar. c. A cut-off time (e.g., 180 seconds) should be established.

  • Data Analysis: Compare the latency to move between the vehicle-treated and VU0453379-treated groups at each time point. A significant reduction in latency indicates a reversal of catalepsy.

Formulation for In Vivo Studies

For in vivo administration, VU0453379 can be formulated as a suspension. A common vehicle is 10% Tween 80 in sterile saline. It is crucial to ensure the compound is homogenously suspended before each administration.

Safety Precautions

Standard laboratory safety procedures should be followed when handling VU0453379. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. The compound should be handled in a well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS).

Disclaimer

The information provided in this document is for research purposes only and is not intended for human or veterinary use. The experimental protocols are provided as a guide and may require optimization for specific experimental conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Non‐peptide agonists and positive allosteric modulators of glucagon‐like peptide‐1 receptors: Alternative approaches for treatment of Type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Potential of VU0453379 in Exploring the Role of M1 Muscarinic Receptors in Metabolic Disorders

Introduction

VU0453379 is a positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor (M1 mAChR). M1 mAChR PAMs are a class of compounds that do not directly activate the receptor but enhance its response to the endogenous ligand, acetylcholine.[1][2] The primary focus of research on M1 PAMs has been on their potential therapeutic benefits in neurodegenerative and psychiatric disorders, such as Alzheimer's disease and schizophrenia, due to the significant role of M1 receptors in cognitive function.[1][2][3] However, the widespread expression and diverse functions of muscarinic receptors suggest that M1 receptor modulation could have implications for other physiological processes, including metabolism.

While direct studies on the application of VU0453379 in metabolic disorder research are currently limited, the known roles of the cholinergic system and other muscarinic receptor subtypes in regulating metabolic homeostasis provide a strong rationale for investigating the potential of M1 PAMs in this area. These application notes aim to provide a theoretical framework and hypothetical protocols for researchers interested in exploring the role of M1 receptors in metabolic diseases using VU0453379.

Rationale for Application in Metabolic Research

The autonomic nervous system, particularly the parasympathetic branch which primarily uses acetylcholine as its neurotransmitter, is a critical regulator of metabolic processes. Muscarinic receptors are key components of the parasympathetic nervous system. The M3 muscarinic receptor subtype, for instance, has a well-established role in metabolic regulation; M3 receptor knockout mice exhibit a lean phenotype, improved glucose tolerance, and increased insulin sensitivity. This highlights the potential for other muscarinic receptor subtypes, including the M1 receptor, to be involved in metabolic control.

Potential mechanisms through which M1 receptor activation by a PAM like VU0453379 could influence metabolism include:

• Central Regulation of Energy Balance: M1 receptors are highly expressed in the brain, including regions involved in the control of appetite and energy expenditure. Modulation of M1 receptor activity could therefore influence food intake and overall energy homeostasis.

• Glucose Homeostasis: While M3 receptors are known to play a direct role in insulin secretion from pancreatic beta cells, the presence and function of M1 receptors in these and other metabolically active tissues are not fully understood. Investigating the effects of M1 PAMs could reveal novel pathways in the regulation of glucose metabolism.

• Inflammation: Chronic low-grade inflammation is a hallmark of many metabolic disorders. The cholinergic anti-inflammatory pathway, although primarily associated with alpha-7 nicotinic acetylcholine receptors, suggests a broader role for the cholinergic system in modulating inflammation, which could be influenced by M1 receptor activity.

Hypothetical Quantitative Data Summary

The following tables are templates illustrating the types of quantitative data that could be generated from the proposed experimental protocols.

Table 1: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) in Pancreatic Islets

Treatment Group	Insulin Secretion (ng/islet/hr) at 2.8 mM Glucose	Insulin Secretion (ng/islet/hr) at 16.7 mM Glucose
Vehicle Control	Baseline Value	Stimulated Value
Acetylcholine (ACh)	Baseline Value	ACh-Stimulated Value
VU0453379	Baseline Value	VU0453379-Modulated Value
ACh + VU0453379	Baseline Value	Potentiated Value

Table 2: In Vivo Oral Glucose Tolerance Test (OGTT) in a Diet-Induced Obesity Mouse Model

Treatment Group	Fasting Blood Glucose (mg/dL)	Area Under the Curve (AUC) for Blood Glucose (0-120 min)
Vehicle Control	Baseline Value	AUC Value
VU0453379 (Low Dose)	Treated Value	Treated AUC Value
VU0453379 (High Dose)	Treated Value	Treated AUC Value
Positive Control	Treated Value	Treated AUC Value

Table 3: In Vivo Body Weight and Composition in a Diet-Induced Obesity Mouse Model

Treatment Group	Initial Body Weight (g)	Final Body Weight (g)	Change in Fat Mass (%)	Change in Lean Mass (%)
Vehicle Control	Initial Value	Final Value	Percent Change	Percent Change
VU0453379	Initial Value	Final Value	Percent Change	Percent Change

Proposed Experimental Protocols

Protocol 1: In Vitro Assessment of VU0453379 on Insulin Secretion from Isolated Pancreatic Islets

• Islet Isolation: Isolate pancreatic islets from mice using collagenase digestion followed by density gradient centrifugation.

• Islet Culture: Culture isolated islets for 24 hours in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Pre-incubation: Hand-pick islets and pre-incubate for 1 hour in Krebs-Ringer bicarbonate buffer (KRBB) containing 2.8 mM glucose.

• Treatment: Transfer groups of islets to KRBB containing:

  • 2.8 mM glucose (basal)

  • 16.7 mM glucose (stimulated)

  • 16.7 mM glucose + Acetylcholine (e.g., 10 µM)

  • 16.7 mM glucose + VU0453379 (various concentrations)

  • 16.7 mM glucose + Acetylcholine + VU0453379

• Incubation: Incubate for 1 hour at 37°C.

• Sample Collection: Collect the supernatant for insulin measurement.

• Insulin Assay: Measure insulin concentration in the supernatant using an ELISA kit.

• Data Analysis: Normalize insulin secretion to the number of islets per group and analyze the data to determine the effect of VU0453379 on glucose-stimulated insulin secretion.

Protocol 2: In Vivo Evaluation of VU0453379 on Glucose Tolerance in a Diet-Induced Obesity (DIO) Mouse Model

• Animal Model: Use male C57BL/6J mice fed a high-fat diet for 12-16 weeks to induce obesity and insulin resistance.

• Acclimatization and Grouping: Acclimatize the animals and divide them into treatment groups (e.g., vehicle control, VU0453379 low dose, VU0453379 high dose).

• Drug Administration: Administer VU0453379 or vehicle via an appropriate route (e.g., oral gavage or intraperitoneal injection) at a specified time before the glucose challenge.

• Fasting: Fast the mice for 6 hours prior to the glucose tolerance test.

• Baseline Blood Sample: Collect a baseline blood sample from the tail vein to measure fasting blood glucose.

• Glucose Challenge: Administer an oral gavage of glucose solution (e.g., 2 g/kg body weight).

• Blood Sampling: Collect blood samples at 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Glucose Measurement: Measure blood glucose levels at each time point using a glucometer.

• Data Analysis: Plot blood glucose levels over time and calculate the area under the curve (AUC) to assess glucose tolerance.

Visualizations

Caption: M1 Muscarinic Receptor Signaling Pathway.

Caption: Experimental Workflow for In Vivo Studies.

Caption: Hypothetical Effects of M1 PAM on Metabolism.

References

• 1. A positive allosteric modulator for the muscarinic receptor (M1 mAChR) improves pathology and cognitive deficits in female APPswe/PSEN1ΔE9 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current status of muscarinic M1 and M4 receptors as drug targets for neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Learning and Memory with M1 Muscarinic Acetylcholine Receptor Positive Allosteric Modulators

A Note on VU0453379: While the query specified VU0453379, a comprehensive search of the scientific literature did not yield specific data for a compound with this exact identifier. However, the literature is rich with studies on other closely related and well-characterized M1 positive allosteric modulators (PAMs) from the same research programs, such as VU0453595, VU0486846, and VU0467319. These compounds share a common mechanism of action and are extensively used to probe the role of the M1 muscarinic acetylcholine receptor in learning and memory. Therefore, these application notes will focus on the use of these exemplary M1 PAMs to study cognitive function.

Introduction

The M1 muscarinic acetylcholine receptor, a Gq/11-coupled G protein-coupled receptor, is highly expressed in brain regions critical for learning and memory, including the hippocampus and prefrontal cortex.[1] Dysregulation of M1 receptor signaling is implicated in the cognitive deficits associated with Alzheimer's disease and schizophrenia.[2][3] Positive allosteric modulators (PAMs) of the M1 receptor offer a promising therapeutic strategy by selectively enhancing the receptor's response to the endogenous neurotransmitter acetylcholine, thereby restoring physiological signaling patterns.[3][4] This document provides detailed protocols for utilizing M1 PAMs to investigate their effects on learning, memory, and synaptic plasticity.

Mechanism of Action and Signaling Pathway

M1 PAMs bind to an allosteric site on the M1 receptor, distinct from the acetylcholine binding site. This binding potentiates the receptor's response to acetylcholine, leading to the activation of Gq/11 proteins. This initiates a downstream signaling cascade involving the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These signaling events ultimately modulate neuronal excitability, synaptic plasticity, and gene expression, which are cellular substrates of learning and memory.

M1 Receptor Signaling Pathway

Data Presentation: Efficacy of M1 PAMs in Cognitive Tasks

The following tables summarize the in vivo efficacy of exemplary M1 PAMs in rodent models of learning and memory.

Table 1: Efficacy of VU0453595 in the Novel Object Recognition (NOR) Task in a Schizophrenia Mouse Model

Treatment Group	Dose (mg/kg, i.p.)	Recognition Index
Vehicle	-	-0.03 ± 0.07
VU0453595	1	0.12 ± 0.06
VU0453595	3	0.15 ± 0.05
VU0453595	10	0.17 ± 0.05
Data adapted from a study in PCP-treated mice, a model of schizophrenia. A higher recognition index indicates better memory.

Table 2: Efficacy of VU0486846 in the Novel Object Recognition (NOR) Task in Rats

Treatment Group	Dose (mg/kg, i.p.)	Recognition Index
Vehicle	-	~0.1
VU0486846	1	~0.2
VU0486846	3	~0.35
VU0486846	10	~0.4
*Data are estimated from graphical representations. p < 0.05 compared to vehicle. A higher recognition index indicates better memory.

Table 3: Efficacy of VU0467319 in the Novel Object Recognition (NOR) Task in Rats

Treatment Group	Dose (mg/kg, p.o.)	Recognition Index
Vehicle	-	~0.5
VU0467319	0.3	~0.55
VU0467319	1	~0.65
VU0467319	3	~0.7
VU0467319	5.6	~0.7
Data are estimated from graphical representations. p < 0.05 compared to vehicle. A higher recognition index indicates better memory.

Experimental Protocols

Novel Object Recognition (NOR) Task

The NOR task is a widely used behavioral assay to assess recognition memory in rodents. It is based on the innate tendency of rodents to explore novel objects more than familiar ones.

References

• 1. The Activation of M1 Muscarinic Receptor Signaling Induces Neuronal Differentiation in Pyramidal Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel M1 PAM VU0486846 Exerts Efficacy in Cognition Models without Displaying Agonist Activity or Cholinergic Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

VU0453379 Technical Support Center: Solubility and Stability Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and stability of VU0453379. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My VU0453379 hydrochloride powder won't dissolve in aqueous buffers. What should I do?

A1: Direct dissolution of VU0453379 hydrochloride in aqueous buffers can be challenging. It is recommended to first prepare a concentrated stock solution in an organic solvent like DMSO.[1] For aqueous-based assays, this stock solution can then be serially diluted into your aqueous buffer. Be mindful of the final DMSO concentration in your experiment, as high concentrations can affect cell viability and assay performance. If precipitation occurs upon dilution, try lowering the final concentration of VU0453379.

Q2: I'm observing precipitation in my cell culture media after adding VU0453379. How can I prevent this?

A2: This is likely due to the lower solubility of VU0453379 in the complex matrix of cell culture media. To mitigate this:

• Ensure your DMSO stock solution is fully dissolved before adding it to the media.

• Add the VU0453379 stock solution to the media dropwise while gently vortexing to facilitate mixing.

• Consider using a lower final concentration of the compound.

• If the issue persists, pre-warming the media to 37°C before adding the compound may help.

Q3: For my in vivo studies, what is the recommended vehicle for VU0453379?

A3: A common vehicle for in vivo administration involves a multi-component solvent system to ensure solubility and bioavailability. A recommended formulation is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2] It is crucial to prepare this fresh on the day of the experiment to avoid any potential stability issues.[2]

Q4: How should I store my VU0453379, both as a solid and in solution?

A4:

• Solid: The solid form of VU0453379 hydrochloride is stable for at least four years when stored properly.[3] It should be kept in a tightly sealed container, desiccated, at 2-8°C.

• In Solution: For long-term storage, stock solutions in DMSO should be aliquoted and stored at -80°C, where they are stable for up to 6 months.[1] For shorter-term storage, -20°C is acceptable for up to 1 month. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The solubility of VU0453379 can vary depending on the solvent and whether it is the freebase or a salt form. The data below pertains to VU0453379 hydrochloride.

Table 1: Solubility of VU0453379 Hydrochloride

Solvent	Solubility	Source
DMSO	1-10 mg/mL (Sparingly Soluble)	Cayman Chemical
DMSO	100 mg/mL (Requires sonication)	MedChemExpress
Acetonitrile	0.1-1 mg/mL (Slightly Soluble)	Cayman Chemical
Water	20 mg/mL	Sigma-Aldrich
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	MedChemExpress

Table 2: Stability of VU0453379

Form	Storage Condition	Stability Period	Source
Solid (Hydrochloride)	2-8°C, desiccated	≥ 4 years	Cayman Chemical
In DMSO	-80°C	6 months	MedChemExpress
In DMSO	-20°C	1 month	MedChemExpress

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Weighing: Accurately weigh out the desired amount of VU0453379 hydrochloride powder (Molecular Weight: 471.03 g/mol ). For example, to prepare 1 mL of a 10 mM solution, weigh 4.71 mg.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO. Using the example above, add 1 mL of DMSO.

• Solubilization: Vortex the solution vigorously. If necessary, use an ultrasonic bath to ensure the compound is fully dissolved. Visually inspect the solution to confirm there are no undissolved particulates.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated freeze-thaw cycles and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (≥ 2.5 mg/mL)

This protocol is for preparing a 1 mL working solution.

• Prepare Stock: First, prepare a 25 mg/mL stock solution of VU0453379 in DMSO.

• Solvent Addition: In a sterile tube, add 400 µL of PEG300.

• Add Stock Solution: To the PEG300, add 100 µL of the 25 mg/mL DMSO stock solution and mix thoroughly.

• Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Final Dilution: Add 450 µL of saline (0.9% w/v sodium chloride in water) to bring the final volume to 1 mL. Mix thoroughly.

• Use Immediately: It is recommended to prepare this formulation fresh on the day of use.

Visualized Workflows and Pathways

Caption: Experimental workflow for the preparation and application of VU0453379 solutions.

Caption: Simplified signaling pathway of VU0453379 as a positive allosteric modulator (PAM) of the GLP-1 receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]

Technical Support Center: Optimizing VU0453379 for In Vivo Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of VU0453379 for in vivo studies.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experimental procedures with VU0453379.

Problem	Potential Cause	Suggested Solution
Poor Solubility/Precipitation in Vehicle	VU0453379 may have limited solubility in aqueous solutions.	The original discovery study successfully used 10% Tween 80 in saline as a vehicle for intraperitoneal (i.p.) injection.[1] Consider preparing a fresh solution before each experiment and vortexing thoroughly. For other administration routes, vehicle screening may be necessary. Co-solvents or cyclodextrins may be explored to improve solubility.
Inconsistent or Lack of Efficacy	Suboptimal dosage, administration route, or timing.	The reported efficacious doses in a rat model of haloperidol-induced catalepsy were 10 and 30 mg/kg i.p.[1] A dose-response study is recommended to determine the optimal dose for your specific model and species. Ensure accurate dosing and consistent administration technique. Consider the pharmacokinetic profile, if available, to time the dosing relative to the experimental endpoint.
Poor CNS penetration in the specific animal model.	VU0453379 has been reported to be CNS penetrant.[1] However, brain-to-plasma ratios can vary between species and individuals. If CNS effects are not observed, consider measuring brain and plasma concentrations of VU0453379 to confirm exposure.
Degradation of the compound.	Store the compound under the recommended conditions (typically cool, dry, and dark). Prepare solutions fresh for each experiment to minimize degradation.
Adverse Effects or Toxicity	High dosage or off-target effects.	If adverse effects are observed, reduce the dose. Conduct a tolerability study to determine the maximum tolerated dose in your animal model. Monitor animals closely for any signs of distress.
Variability in Animal Response	Biological variability among animals.	Use a sufficient number of animals per group to ensure statistical power. Ensure that animals are age- and weight-matched. Control for environmental factors such as light-dark cycle, temperature, and noise.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of VU0453379?

A1: VU0453379 is a positive allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1] This means it binds to a site on the receptor different from the endogenous ligand (GLP-1) and enhances the receptor's response to GLP-1.

Q2: What is a recommended starting dose for in vivo studies?

A2: Based on a study in rats, doses of 10 and 30 mg/kg (i.p.) have been shown to be effective in a model of haloperidol-induced catalepsy.[1] It is crucial to perform a dose-response study to determine the optimal dose for your specific experimental model and animal species.

Q3: How should I prepare VU0453379 for in vivo administration?

A3: The initial in vivo study used a vehicle of 10% Tween 80 in saline for intraperitoneal injection. For poorly soluble compounds, other formulation strategies might include the use of co-solvents (e.g., DMSO, PEG), cyclodextrins, or lipid-based formulations. It is important to ensure the vehicle itself does not have confounding effects in your experimental model.

Q4: Is VU0453379 CNS penetrant?

A4: Yes, VU0453379 has been described as a CNS penetrant GLP-1R PAM.

Q5: What are the known in vivo effects of VU0453379?

A5: In vivo, VU0453379 has been shown to reverse haloperidol-induced catalepsy in rats, suggesting it can modulate CNS GLP-1R activity.

Quantitative Data Summary

The following table summarizes the key quantitative data from the initial discovery study of VU0453379.

Parameter	Value	Species	Model	Administration Route	Reference
Effective Dose	10 and 30 mg/kg	Rat	Haloperidol-induced catalepsy	Intraperitoneal (i.p.)
Vehicle	10% Tween 80 in saline	Rat	Haloperidol-induced catalepsy	Intraperitoneal (i.p.)

Experimental Protocols

Haloperidol-Induced Catalepsy in Rats

This protocol is based on the methodology described in the discovery of VU0453379.

1. Animals:

• Male Sprague-Dawley rats (250-300g).

• House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Allow animals to acclimate for at least 3 days before the experiment.

2. Materials:

• VU0453379

• Haloperidol

• Vehicle (10% Tween 80 in sterile saline)

• Catalepsy bar (a horizontal bar raised 9 cm from the surface)

• Stopwatch

3. Procedure:

• Prepare fresh solutions of VU0453379 and haloperidol on the day of the experiment.

• Administer VU0453379 (10 or 30 mg/kg) or vehicle via intraperitoneal (i.p.) injection.

• 30 minutes after VU0453379/vehicle administration, administer haloperidol (0.5 mg/kg, i.p.) to induce catalepsy.

• At 30, 60, 90, and 120 minutes post-haloperidol injection, assess catalepsy using the bar test.

• For the bar test, gently place the rat's forepaws on the elevated horizontal bar.

• Start the stopwatch and measure the time it takes for the rat to remove both forepaws from the bar (descent latency).

• A cut-off time of 180 seconds is typically used. If the rat remains on the bar for the entire duration, record the time as 180 seconds.

4. Data Analysis:

• Record the descent latency for each animal at each time point.

• Compare the descent latencies between the vehicle-treated and VU0453379-treated groups using appropriate statistical tests (e.g., two-way ANOVA with post-hoc tests).

Visualizations

Caption: Simplified signaling pathway of the GLP-1 receptor and the modulatory role of VU0453379.

Caption: Experimental workflow for the haloperidol-induced catalepsy model in rats.

Caption: A logical troubleshooting workflow for addressing lack of efficacy in in vivo studies.

References

• 1. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: VU0453379 Assays and Endogenous GLP-1 Instability

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the GLP-1R positive allosteric modulator (PAM), VU0453379. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the inherent instability of endogenous glucagon-like peptide-1 (GLP-1) in your assays.

Frequently Asked Questions (FAQs)

Q1: What is VU0453379 and how does it work?

A1: VU0453379 is a selective and central nervous system (CNS) penetrant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R) with an EC50 of 1.3 μM.[1] As a PAM, it does not activate the GLP-1R on its own but enhances the receptor's response to the endogenous ligand, GLP-1. This potentiation can lead to augmented insulin secretion in the presence of glucose.[2]

Q2: Why is endogenous GLP-1 unstable in my in vitro assays?

A2: Endogenous GLP-1 has a very short half-life of approximately 2 minutes due to rapid degradation by the enzyme dipeptidyl peptidase-4 (DPP-4).[3] DPP-4 is widely expressed and cleaves the active forms of GLP-1 (GLP-1 (7-36) amide and GLP-1 (7-37)) into inactive metabolites.[3][4] A secondary enzyme, neutral endopeptidase 24.11 (NEP 24.11), can also contribute to its degradation. This rapid enzymatic breakdown is a major challenge when trying to measure the effects of compounds that modulate endogenous GLP-1 signaling.

Q3: How can I prevent the degradation of endogenous GLP-1 in my experiments?

A3: The most effective way to prevent GLP-1 degradation is to inhibit the activity of DPP-4. This can be achieved by:

• Using DPP-4 inhibitors: Adding a DPP-4 inhibitor (e.g., sitagliptin, vildagliptin) to your assay buffer or sample collection tubes is crucial.

• Proper sample handling: When working with plasma or tissue samples, it is essential to collect them in tubes containing a DPP-4 inhibitor and to keep them on ice. Centrifugation should be performed promptly at low temperatures (2-8°C).

Q4: I am using a DPP-4 inhibitor, but I am still seeing inconsistent results. What else could be going wrong?

A4: In addition to DPP-4 inhibition, consider the following:

• Assay variability: Commercially available GLP-1 ELISA kits can have significant inter-assay and inter-lot variability. It is important to validate your assay and use kits with high sensitivity and specificity.

• NEP 24.11 activity: In some experimental systems, particularly in rodent models, NEP 24.11 can also contribute significantly to GLP-1 degradation. In such cases, a combination of a DPP-4 inhibitor and a NEP inhibitor (e.g., sacubitril) may be necessary.

• Sample storage: Improper long-term storage can lead to GLP-1 degradation. Aliquot samples and store them at ≤ -20°C, avoiding multiple freeze-thaw cycles.

Q5: Can VU0453379 interfere with my GLP-1 detection assay?

A5: As a small molecule, it is possible for VU0453379 to interfere with certain assay formats, particularly those that are not highly specific. To mitigate this risk:

• Use highly specific antibodies: Ensure your ELISA or other immunoassay uses monoclonal antibodies with well-characterized binding sites on GLP-1 that are not affected by the binding of a PAM to the receptor.

• Run appropriate controls: Include control wells with VU0453379 alone (without GLP-1) to check for any direct effect on the assay signal. Also, include a known GLP-1R antagonist to confirm that the potentiation effect is receptor-mediated.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or undetectable potentiation of endogenous GLP-1 signaling by VU0453379	1. Degradation of endogenous GLP-1. 2. Insufficient concentration of endogenous GLP-1. 3. Low sensitivity of the assay. 4. Suboptimal concentration of VU0453379.	1. Add a DPP-4 inhibitor (and potentially a NEP inhibitor) to all relevant solutions. Ensure proper cold-chain sample handling. 2. If using cell culture, ensure the cells are known to secrete sufficient levels of GLP-1. Consider stimulating GLP-1 secretion with an appropriate secretagogue. 3. Use a highly sensitive GLP-1 detection kit (e.g., a chemiluminescent ELISA). 4. Perform a dose-response experiment to determine the optimal concentration of VU0453379 for your assay system.
High background signal in the assay	1. Non-specific binding of antibodies. 2. Contamination of reagents. 3. VU0453379 is causing a non-specific effect.	1. Ensure adequate blocking steps in your immunoassay protocol. 2. Use fresh, high-quality reagents and sterile techniques. 3. Run a control with VU0453379 in the absence of cells or receptor-expressing membranes to assess for direct interference with the assay components.
Inconsistent results between experiments	1. Variability in cell passage number or health. 2. Inconsistent incubation times or temperatures. 3. Lot-to-lot variability of assay kits or reagents. 4. Incomplete mixing of reagents.	1. Use cells within a consistent and low passage number range and ensure high cell viability. 2. Strictly adhere to the protocol for all incubation steps. 3. Validate new lots of kits and reagents before use in critical experiments. 4. Ensure all solutions are thoroughly mixed before adding to the assay plate.
Observed agonistic activity of VU0453379 alone	1. VU0453379 may have some degree of partial agonism at high concentrations. 2. Contamination of VU0453379 stock with a GLP-1R agonist.	1. Perform a thorough dose-response curve of VU0453379 alone to characterize any intrinsic activity. Use concentrations that are optimized for potentiation without causing significant direct activation. 2. Verify the purity of your VU0453379 compound.

Data Presentation

Table 1: Potentiation of GLP-1-induced cAMP Accumulation by a GLP-1R PAM

Treatment	GLP-1 EC50 (nM)	Maximal Potentiation (%)
GLP-1 alone	10.1	N/A
GLP-1 + 0.1 nM Compound 9 (V-0219)	7.7	42

Data synthesized from a study on a similar GLP-1R PAM, compound 9 (V-0219).

Table 2: Potentiation of Glucose-Stimulated Insulin Secretion (GSIS) by a GLP-1R PAM

Treatment	Insulin Secretion (Fold increase over basal)	EC50 (nM)
GLP-1 (0.2 nM)	-	-
Compound 9 (V-0219) + GLP-1 (0.2 nM)	-	0.008
GLP-1 + Compound 9 (0.1 nM)	1.8 (potentiation)	0.25 (for GLP-1)

Data synthesized from a study on a similar GLP-1R PAM, compound 9 (V-0219).

Experimental Protocols

Protocol 1: In Vitro cAMP Accumulation Assay

This protocol is designed to measure the potentiation of GLP-1-induced cAMP production by VU0453379 in a cell line expressing the human GLP-1R (e.g., HEK293 or CHO cells).

Materials:

• HEK293 or CHO cells stably expressing the human GLP-1R

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

• DPP-4 inhibitor (e.g., sitagliptin)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• GLP-1 (7-36) amide

• VU0453379

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based)

• White, opaque 96-well or 384-well plates

Procedure:

• Cell Seeding:

  • Seed GLP-1R expressing cells into white, opaque 96- or 384-well plates at a density optimized for your cell line.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Reagent Preparation:

  • Prepare a stock solution of VU0453379 in a suitable solvent (e.g., DMSO).

  • On the day of the assay, prepare serial dilutions of GLP-1 and VU0453379 in assay buffer containing a PDE inhibitor (e.g., 500 µM IBMX) and a DPP-4 inhibitor (e.g., 10 µM sitagliptin).

• Cell Treatment:

  • Carefully remove the culture medium from the cells and wash once with assay buffer.

  • Add the prepared dilutions of VU0453379 to the wells.

  • Immediately add the serial dilutions of GLP-1 to the wells. Include wells with GLP-1 alone and VU0453379 alone as controls.

  • Incubate the plate at 37°C for 30 minutes.

• cAMP Detection:

  • Lyse the cells and measure intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP detection kit.

• Data Analysis:

  • Generate dose-response curves for GLP-1 in the absence and presence of different concentrations of VU0453379.

  • Calculate the EC50 values for GLP-1 under each condition to determine the potentiation effect of VU0453379.

Protocol 2: Glucose-Stimulated Insulin Secretion (GSIS) Assay from Isolated Pancreatic Islets

This protocol measures the ability of VU0453379 to potentiate GLP-1-stimulated insulin secretion from isolated rodent or human pancreatic islets in a glucose-dependent manner.

Materials:

• Isolated pancreatic islets

• Krebs-Ringer Bicarbonate Buffer (KRBH) supplemented with 0.1% BSA

• Glucose solutions (low: 2.8 mM; high: 16.7 mM in KRBH)

• DPP-4 inhibitor

• GLP-1 (7-36) amide

• VU0453379

• Insulin detection kit (e.g., ELISA or RIA)

• 24-well plates

Procedure:

• Islet Preparation:

  • After isolation, allow islets to recover overnight in culture medium.

  • Hand-pick islets of similar size for the experiment.

• Pre-incubation:

  • Place batches of 5-10 size-matched islets into wells of a 24-well plate containing KRBH with low glucose (2.8 mM) and a DPP-4 inhibitor.

  • Pre-incubate for 1 hour at 37°C.

• Stimulation:

  • Prepare stimulation buffers:

    • Basal: KRBH with 2.8 mM glucose + DPP-4 inhibitor

    • High Glucose: KRBH with 16.7 mM glucose + DPP-4 inhibitor

    • Treatment groups: High glucose buffer containing a sub-maximal concentration of GLP-1, with and without various concentrations of VU0453379.

  • Carefully transfer the pre-incubated islets to the wells containing the different stimulation buffers.

  • Incubate for 1 hour at 37°C.

• Sample Collection and Analysis:

  • At the end of the incubation, collect the supernatant from each well.

  • Measure the insulin concentration in the supernatant using an appropriate insulin detection kit.

  • (Optional) Lyse the islets to measure total insulin content for normalization.

• Data Analysis:

  • Calculate the fold-increase in insulin secretion in the high glucose conditions compared to the basal condition.

  • Determine the potentiation of GLP-1-stimulated insulin secretion by VU0453379.

Visualizations

Caption: GLP-1R signaling pathway with VU0453379 potentiation.

Caption: Workflow for a VU0453379 cAMP potentiation assay.

Caption: Troubleshooting logic for VU0453379 potentiation assays.

References

• 1. Polymorphism and Ligand Dependent Changes in Human Glucagon-Like Peptide-1 Receptor (GLP-1R) Function: Allosteric Rescue of Loss of Function Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 4. Model-Based Quantification of Glucagon-Like Peptide-1–Induced Potentiation of Insulin Secretion in Response to a Mixed Meal Challenge - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Off-Target Effects of VU0453379

A Note to Researchers: Information regarding the specific off-target profile of VU0453379 is not extensively available in public literature. This guide is designed to provide a framework for interpreting potential off-target effects based on general pharmacological principles and hypothetical scenarios. The experimental protocols and data presented are illustrative examples to guide your experimental design and data interpretation.

Troubleshooting Guides

This section addresses potential issues you might encounter during your experiments with VU0453379, focusing on how to distinguish on-target from potential off-target effects.

Issue 1: Unexpected Cellular Response in a GLP-1R Negative Cell Line

• Question: I am using a cell line that does not express the Glucagon-like peptide-1 receptor (GLP-1R), yet I observe a cellular response (e.g., change in proliferation, morphology) upon treatment with VU0453379. Is this an off-target effect?

• Answer: It is highly probable that the observed effect is independent of GLP-1R activation and could be attributed to an off-target interaction. As a positive allosteric modulator (PAM), VU0453379's primary mechanism is to enhance the signal of the endogenous ligand at the GLP-1R. In the absence of the receptor, any activity is likely due to interaction with other cellular components.

• Troubleshooting Steps:

  • Confirm GLP-1R Absence: Verify the absence of GLP-1R in your cell line at both the mRNA (RT-qPCR) and protein (Western Blot or Flow Cytometry) levels.

  • Dose-Response Analysis: Perform a dose-response curve with VU0453379 to determine the potency of the observed effect. Off-target effects often occur at higher concentrations than on-target effects.

  • Structural Analogs: If available, test structurally related but inactive analogs of VU0453379. If these analogs do not produce the same effect, it suggests the effect is specific to the chemical scaffold of VU0453379.

  • Broad-Spectrum Kinase or GPCR Antagonist Panels: To narrow down potential off-targets, you can pre-treat your cells with broad-spectrum inhibitors of common signaling pathways (e.g., kinase inhibitors, GPCR antagonists) before adding VU0453379. A reversal of the effect can point towards a specific pathway.

Issue 2: Atypical Signaling Profile in a GLP-1R Expressing Cell Line

• Question: In my GLP-1R expressing cells, VU0453379 is inducing a signaling cascade that is not canonical for GLP-1R activation (e.g., robust STAT3 phosphorylation without a significant cAMP increase). How do I interpret this?

• Answer: While GLP-1R signaling can be complex and cell-type dependent, a significant deviation from the known Gs-cAMP pathway may suggest an off-target effect is occurring in parallel to or independently of GLP-1R modulation.

• Troubleshooting Steps:

  • Characterize On-Target Signaling: First, confirm that VU0453379 potentiates GLP-1-induced cAMP production in your cell line to ensure it is acting as expected on GLP-1R.

  • Use a GLP-1R Antagonist: Pre-treat your cells with a specific GLP-1R antagonist (e.g., Exendin (9-39)) before adding VU0453379. If the atypical signaling (e.g., STAT3 phosphorylation) persists, it is likely an off-target effect. If the antagonist blocks the atypical signal, it might be a previously uncharacterized GLP-1R signaling pathway in your specific cell type.

  • Orthogonal Assays: Use multiple readouts for the same pathway. For example, if you suspect off-target kinase activation, you can use a phospho-kinase antibody array to get a broader picture of the signaling pathways affected.

Frequently Asked Questions (FAQs)

• Q1: What is the primary mechanism of action for VU0453379?

  • A1: VU0453379 is a positive allosteric modulator (PAM) of the GLP-1 receptor. It does not activate the receptor on its own but enhances the response of the receptor to its endogenous ligands (e.g., GLP-1).

• Q2: How can I proactively assess the potential for off-target effects with VU0453379 in my experimental system?

  • A2: A good first step is to perform a selectivity screen. This can involve commercially available services that test the compound against a panel of common off-target candidates (e.g., kinases, GPCRs, ion channels). The data from such a screen can provide a roadmap of potential off-targets to investigate further.

• Q3: Could the observed off-target effects be specific to my cell line or tissue type?

  • A3: Absolutely. The expression profile of proteins varies significantly between different cells and tissues. An off-target protein might be highly expressed in your experimental system but absent in others, leading to a cell-type-specific off-target effect.

• Q4: What is the importance of using a "negative control" compound in my experiments?

  • A4: A negative control compound, which is structurally similar to VU0453379 but inactive at the GLP-1R, is crucial. If the negative control produces the same unexpected effect as VU0453379, it suggests the effect may be due to the chemical scaffold itself or a shared off-target, rather than the intended GLP-1R modulation.

Data Presentation

Table 1: Hypothetical Selectivity Profile of VU0453379

This table illustrates how data from a commercial kinase and GPCR screening panel might be presented. In this hypothetical example, VU0453379 shows some activity against Kinase X and GPCR Y at higher concentrations.

Target Class	Target Name	Assay Type	VU0453379 Activity (IC50/EC50)
Primary Target	GLP-1R	cAMP Assay (PAM mode)	1.8 µM (EC50)
Kinase	Kinase X	Binding Assay	15 µM (IC50)
Kinase	Kinase Y	Binding Assay	> 50 µM (IC50)
GPCR	GPCR Y	Calcium Flux Assay	25 µM (EC50)
GPCR	GPCR Z	Binding Assay	> 50 µM (IC50)

Experimental Protocols

Protocol 1: Assessing On-Target GLP-1R Signaling

• Objective: To confirm VU0453379 potentiates GLP-1-induced cAMP production.

• Methodology:

  • Seed GLP-1R expressing cells (e.g., HEK293-GLP-1R) in a 96-well plate.

  • The following day, replace the culture medium with assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) and incubate for 30 minutes.

  • Add VU0453379 at various concentrations and incubate for 15 minutes.

  • Add a sub-maximal concentration (EC20) of GLP-1 and incubate for 30 minutes.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Calculate the fold-potentiation of the GLP-1 response by VU0453379.

Protocol 2: Investigating a Potential Off-Target Effect using a Receptor Antagonist

• Objective: To determine if an unexpected cellular response is mediated by GLP-1R.

• Methodology:

  • Seed your cells of interest in an appropriate culture vessel.

  • Pre-incubate one set of cells with a GLP-1R antagonist (e.g., 1 µM Exendin (9-39)) for 30 minutes.

  • Treat both antagonist-treated and untreated cells with VU0453379 at a concentration that elicits the unexpected response.

  • Incubate for the desired time and measure your endpoint (e.g., protein phosphorylation by Western Blot, gene expression by RT-qPCR).

  • Compare the response in the presence and absence of the GLP-1R antagonist.

Visualizations

Caption: On-target signaling pathway of VU0453379 at the GLP-1 Receptor.

Caption: Workflow for investigating a potential off-target effect of VU0453379.

Technical Support Center: Control Experiments for VU0453379 In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing VU0453379 in in vivo studies. The information is tailored for researchers, scientists, and drug development professionals to ensure robust and reliable experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My VU0453379 formulation appears cloudy or precipitates upon administration. What should I do?

A1: This indicates a solubility issue. VU0453379 is a CNS penetrant positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R) and requires a specific vehicle for in vivo administration.[1][2]

Troubleshooting Steps:

• Vehicle Preparation: A common vehicle for CNS-penetrant compounds is a multi-component system. A suggested formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Ensure all components are thoroughly mixed before adding the compound.

• Sonication: After dissolving VU0453379 in the vehicle, sonicate the solution to ensure complete dissolution.

• Fresh Preparation: Always prepare the formulation fresh on the day of the experiment to avoid precipitation over time.

• Concentration Check: Re-evaluate the required concentration. It might be possible to achieve the desired therapeutic effect with a lower, more soluble concentration.

Q2: I am not observing the expected potentiation of a GLP-1R agonist with VU0453379 in my behavioral model. What are the possible reasons?

A2: Several factors could contribute to a lack of efficacy. A systematic approach to troubleshooting is crucial.

Troubleshooting Workflow:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Optimizing incubation times for VU0453379 in vitro assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize incubation times and other critical parameters for in vitro assays involving VU0453379, a positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor (M1 mAChR).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of VU0453379?

A1: VU0453379 is a positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor (M1 mAChR).[1][2] Unlike orthosteric agonists that directly activate the receptor, PAMs bind to a distinct allosteric site. This binding enhances the receptor's response to the endogenous agonist, acetylcholine (ACh).[1][2] M1 mAChR is a G-protein coupled receptor (GPCR) that, upon activation, primarily signals through the Gq pathway, leading to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium.[2]

Q2: Which in vitro assays are commonly used to characterize VU0453379?

A2: The most common in vitro assays for characterizing M1 PAMs like VU0453379 are functional assays that measure the potentiation of an agonist-induced response. These include:

• Calcium Mobilization Assays: These assays measure the increase in intracellular calcium concentration following receptor activation. They are widely used to determine the potency (EC50) and efficacy of M1 PAMs in the presence of an orthosteric agonist like acetylcholine.

• Phospho-ERK1/2 Assays: These assays quantify the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2), which are downstream effectors in the M1 signaling cascade.

Q3: Why is optimizing incubation time crucial for VU0453379 assays?

A3: Optimizing incubation times is critical for obtaining accurate and reproducible data. Insufficient incubation may not allow the compound to reach its binding equilibrium, leading to an underestimation of its potency. Conversely, excessively long incubation times can lead to receptor desensitization, cell death, or other artifacts that can confound the results. The optimal time ensures that the measured response accurately reflects the compound's modulatory effect at a steady state.

Troubleshooting Guide

Issue 1: High variability in assay results.

• Possible Cause 1: Inconsistent Incubation Times. Minor variations in incubation times between wells or plates can lead to significant differences in the measured response.

  • Solution: Use automated liquid handling systems for precise timing of compound and agonist addition. If performing manual additions, work with a consistent rhythm and handle one plate at a time. A pre-incubation step with VU0453379 before adding the agonist is often recommended to allow for binding equilibrium. A common pre-incubation time is around 2.5 minutes.

• Possible Cause 2: Cell Health and Density. Variations in cell confluence or viability can impact receptor expression and signaling capacity.

  • Solution: Ensure consistent cell seeding density and monitor cell health. Only use cells within a specific passage number range and regularly check for mycoplasma contamination.

• Possible Cause 3: Reagent Preparation. Inconsistent concentrations of VU0453379, agonist, or other assay components will lead to variability.

  • Solution: Prepare fresh dilutions of compounds for each experiment from a concentrated stock. Use calibrated pipettes and ensure thorough mixing of all solutions.

Issue 2: No potentiation of the agonist response is observed.

• Possible Cause 1: Inappropriate Agonist Concentration. The concentration of the orthosteric agonist (e.g., acetylcholine) is critical. If the agonist concentration is too high (saturating), the modulatory effect of the PAM may be masked.

  • Solution: Perform an agonist concentration-response curve to determine the EC20 concentration (the concentration that gives 20% of the maximal response). Using an EC20 concentration of the agonist is a common starting point for PAM assays.

• Possible Cause 2: Compound Degradation. VU0453379 may be unstable under certain storage or experimental conditions.

  • Solution: Store the compound as recommended by the supplier, typically desiccated and protected from light. Prepare fresh working solutions for each experiment.

• Possible Cause 3: Incorrect Cell Line. The cell line used may not express the M1 receptor or may have low expression levels.

  • Solution: Use a validated cell line, such as Chinese Hamster Ovary (CHO) cells stably expressing the human M1 receptor.

Issue 3: Observed agonist activity of VU0453379 in the absence of an orthosteric agonist.

• Possible Cause: High Compound Concentration. Some PAMs can exhibit agonist activity at high concentrations.

  • Solution: Perform a concentration-response curve of VU0453379 alone to determine if it has intrinsic agonist activity at the concentrations being tested. It is important to distinguish between "ago-PAMs" which have intrinsic agonist activity, and "pure PAMs" which do not.

Experimental Protocols & Data

Calcium Mobilization Assay

This protocol is adapted from methodologies used for similar M1 PAMs.

Objective: To determine the EC50 of VU0453379 in potentiating the acetylcholine-induced calcium response in CHO cells expressing the human M1 receptor.

Methodology:

• Cell Plating: Seed CHO-hM1 cells in 96-well or 384-well black-walled, clear-bottom plates at a density of 50,000 to 60,000 cells per well and incubate overnight.

• Dye Loading: The next day, remove the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) for 45-60 minutes at 37°C.

• Compound Pre-incubation: Wash the cells with assay buffer. Add varying concentrations of VU0453379 to the wells and incubate for a pre-determined time. A common starting point is 2.5 minutes.

• Agonist Addition & Measurement: Add an EC20 concentration of acetylcholine to the wells and immediately begin measuring the fluorescence intensity using a plate reader (e.g., FLIPR or FDSS).

Parameter	Recommended Value/Range	Reference
Cell Line	CHO expressing hM1
Seeding Density	50,000 - 60,000 cells/well
Agonist	Acetylcholine (ACh)
Agonist Concentration	EC20
VU0453379 Pre-incubation	2.5 minutes

Phospho-ERK1/2 Assay

This protocol is based on similar GPCR signaling assays.

Objective: To measure the potentiation of acetylcholine-induced ERK1/2 phosphorylation by VU0453379.

Methodology:

• Cell Plating & Starvation: Seed CHO-hM1 cells in 96-well plates. Once confluent, serum-starve the cells overnight.

• Compound Stimulation: Add varying concentrations of VU0453379 along with an EC20 concentration of acetylcholine. Incubate for a pre-optimized time, typically 5 minutes at 37°C.

• Cell Lysis: Remove the medium and add lysis buffer.

• Detection: Use a commercial phospho-ERK1/2 detection kit (e.g., AlphaScreen SureFire) to quantify the amount of phosphorylated ERK1/2.

Parameter	Recommended Value/Range	Reference
Cell Line	CHO expressing hM1
Cell State	Serum-starved overnight
Agonist	Acetylcholine (ACh)
Agonist Concentration	EC20
Stimulation Incubation	5 minutes

Visualizations

Caption: M1 Receptor Signaling Pathway with VU0453379 Modulation.

Caption: Calcium Mobilization Assay Workflow.

Caption: Troubleshooting Logic Flowchart.

References

• 1. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biased M1 receptor–positive allosteric modulators reveal role of phospholipase D in M1-dependent rodent cortical plasticity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of VU0453379 and Other GLP-1R Positive Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of VU0453379, a novel, CNS-penetrant glucagon-like peptide-1 receptor (GLP-1R) positive allosteric modulator (PAM), with other notable GLP-1R PAMs. The information is intended to assist researchers and drug development professionals in evaluating the therapeutic potential of these compounds. This document summarizes key performance data, details relevant experimental protocols, and visualizes critical pathways and workflows.

Introduction to GLP-1R PAMs

Glucagon-like peptide-1 (GLP-1) is an incretin hormone with significant therapeutic effects in type 2 diabetes and potential applications in neurodegenerative diseases. GLP-1R PAMs are small molecules that bind to an allosteric site on the GLP-1 receptor, enhancing the binding and/or efficacy of endogenous GLP-1. This approach offers the potential for a more physiological, glucose-dependent insulinotropic effect with a lower risk of hypoglycemia and other side effects associated with direct agonists. VU0453379 is a recently developed PAM with demonstrated central nervous system (CNS) penetration, opening new avenues for therapeutic intervention in neurological disorders.

Quantitative Comparison of GLP-1R PAM Efficacy

The following tables summarize the in vitro potency and efficacy of VU0453379 and other selected GLP-1R PAMs based on available experimental data. It is important to note that the data are compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions.

Table 1: In Vitro Potency of GLP-1R PAMs in cAMP Accumulation Assays

Compound	Orthosteric Ligand Potentiated	Cell Line	EC50 (Potentiation)	Fold Potentiation	Source
VU0453379 ((S)-9b)	GLP-1	CHO	2.4 µM (ago-PAM activity)	1.6-fold (increase in Emax)	[1]
Compound 19	GLP-1(9-36)NH2	Not Specified	5 nM	Not Specified	[2]
BETP	GLP-1(9-36)NH2	HEK293	~1 µM	Not Specified	[3]
Compound 2	GLP-1	Not Specified	Not Specified	Increased GLP-1 affinity	[2]
Compound B	GLP-1	INS-1E	Not Specified	Not Specified	[4]

Note: The EC50 for VU0453379 is reported for its ago-PAM activity in a calcium mobilization assay, which also reflects G-protein activation. The 1.6-fold potentiation refers to the increase in the maximal efficacy of GLP-1.

Table 2: Efficacy of GLP-1R PAMs in Functional Assays

Compound	Assay	Model System	Key Finding	Source
VU0453379	Glucose-Stimulated Insulin Secretion (GSIS)	Primary mouse pancreatic islets	Potentiated low-dose exenatide-augmented insulin secretion.
VU0453379	Haloperidol-Induced Catalepsy	Rats	Dose-dependently reversed catalepsy by potentiating endogenous GLP-1.
Compound 19	Glucose-Stimulated Insulin Secretion (GSIS)	Dispersed rat pancreatic islets	Significantly improved GLP-1(9-36)NH2-mediated GSIS.
BETP	Glucose-Stimulated Insulin Secretion (GSIS)	Isolated pancreatic islets	Potentiated insulin secretion in a glucose-dependent manner.
Compound 2	Glucose-Stimulated Insulin Secretion (GSIS)	Wild-type mouse islets	Stimulated glucose-dependent insulin release.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

GLP-1R cAMP Accumulation Assay (HTRF)

This assay quantifies the ability of a PAM to potentiate agonist-induced cyclic adenosine monophosphate (cAMP) production, a primary downstream signaling event of GLP-1R activation.

Materials:

• HEK293 cells stably expressing the human GLP-1R.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• GLP-1R agonist (e.g., GLP-1 (7-36)) and PAMs.

• cAMP HTRF assay kit (e.g., from Cisbio).

• White, low-volume 384-well assay plates.

• HTRF-compatible plate reader.

Procedure:

• Cell Preparation:

  • Culture HEK293-hGLP-1R cells in the appropriate medium.

  • The day before the assay, harvest cells and seed them into a 384-well plate at a density of 5,000-10,000 cells per well.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Preparation:

  • Prepare stock solutions of the GLP-1R agonist and PAMs in DMSO.

  • On the day of the assay, prepare serial dilutions of the PAMs in assay buffer containing a fixed, sub-maximal concentration (e.g., EC20) of the GLP-1R agonist and a PDE inhibitor.

• Cell Treatment:

  • Remove the culture medium from the cell plate.

  • Add the prepared compound dilutions to the respective wells.

  • Incubate at room temperature for 30-60 minutes.

• Cell Lysis and HTRF Detection:

  • Prepare the HTRF detection reagents (cAMP-d2 and anti-cAMP cryptate conjugates) in lysis buffer according to the manufacturer's instructions.

  • Add the detection reagents to each well.

  • Incubate at room temperature for 60 minutes, protected from light.

• Plate Reading and Data Analysis:

  • Read the plate on an HTRF-compatible plate reader (excitation ~337 nm, emission at 620 nm and 665 nm).

  • Calculate the HTRF ratio (665 nm / 620 nm).

  • Plot the HTRF ratio against the log of the PAM concentration and fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay measures the ability of a PAM to enhance insulin secretion from pancreatic beta-cells in a glucose-dependent manner.

Materials:

• Isolated pancreatic islets (e.g., from mice or rats) or an insulin-secreting cell line (e.g., INS-1E).

• Krebs-Ringer Bicarbonate (KRB) buffer with varying glucose concentrations (e.g., 2.8 mM for basal and 16.7 mM for stimulatory).

• GLP-1R agonist and PAMs.

• Insulin ELISA kit.

Procedure:

• Islet/Cell Preparation:

  • Isolate pancreatic islets using collagenase digestion or culture INS-1E cells.

  • Pre-incubate islets/cells in KRB buffer with low glucose (2.8 mM) for 1-2 hours.

• Treatment:

  • Incubate groups of islets/cells with:

    • Basal glucose (2.8 mM).

    • Stimulatory glucose (16.7 mM).

    • Stimulatory glucose + GLP-1R agonist.

    • Stimulatory glucose + GLP-1R agonist + PAM at various concentrations.

  • Incubate for 1-2 hours at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatant from each well.

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit.

• Data Analysis:

  • Normalize insulin secretion to the total insulin content or DNA content of the cells/islets.

  • Compare the potentiation of insulin secretion by the PAM in the presence of the agonist to the agonist alone.

Haloperidol-Induced Catalepsy in Rodents

This in vivo model assesses the potential of CNS-penetrant GLP-1R PAMs to reverse motor deficits, which is relevant for neurodegenerative diseases like Parkinson's disease.

Materials:

• Male rats (e.g., Sprague-Dawley).

• Haloperidol solution.

• PAM solution or vehicle.

• A horizontal bar apparatus.

Procedure:

• Induction of Catalepsy:

  • Administer haloperidol (e.g., 0.5-1.5 mg/kg, intraperitoneally) to the rats.

• Drug Administration:

  • At a set time post-haloperidol injection (e.g., 30 minutes), administer the PAM at various doses or the vehicle control.

• Catalepsy Assessment:

  • At various time points after PAM administration (e.g., 30, 60, 90, 120 minutes), place the rat's forepaws on a horizontal bar (e.g., 9 cm high).

  • Measure the latency for the rat to remove both forepaws from the bar (descent latency). A cut-off time (e.g., 180 seconds) is typically used.

• Data Analysis:

  • Compare the descent latency of the PAM-treated groups to the vehicle-treated group to determine the reversal of catalepsy.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway of the GLP-1 receptor and a typical experimental workflow for assessing PAM efficacy.

Caption: GLP-1R Signaling Pathway.

Caption: GLP-1R PAM Efficacy Testing Workflow.

References

• 1. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Non‐peptide agonists and positive allosteric modulators of glucagon‐like peptide‐1 receptors: Alternative approaches for treatment of Type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive Allosteric Modulation of the Glucagon-like Peptide-1 Receptor by Diverse Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Comparative In Vivo Analysis of VU0453379 and Exenatide: A Tale of a Well-Charactered Agonist and a Novel Modulator

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the in vivo effects of the established glucagon-like peptide-1 receptor (GLP-1R) agonist, exenatide, and the novel GLP-1R positive allosteric modulator (PAM), VU0453379. While exenatide's metabolic benefits are extensively documented, the in vivo metabolic profile of VU0453379 remains largely unexplored, presenting a significant knowledge gap and an opportunity for future research.

At a Glance: Key In Vivo Effects

Parameter	VU0453379	Exenatide
Primary Mechanism	GLP-1R Positive Allosteric Modulator	GLP-1R Agonist
Glucose Control	Data not available	Improves glucose tolerance; Lowers blood glucose
Body Weight	Data not available	Decreases body weight and body fat
Food Intake	Data not available	Reduces food intake
CNS Effects	Reverses haloperidol-induced catalepsy in rats	Reduces sucrose intake via central pathways

Signaling Pathways and Mechanisms of Action

VU0453379 and exenatide both exert their effects through the GLP-1 receptor, a key regulator of glucose homeostasis and appetite. However, their mechanisms of action at the molecular level are distinct.

Exenatide is a GLP-1R agonist, directly binding to and activating the receptor. This mimics the action of the endogenous GLP-1 hormone, leading to a cascade of downstream effects including enhanced glucose-dependent insulin secretion, suppression of glucagon release, delayed gastric emptying, and promotion of satiety.[1][2][3][4]

Caption: Exenatide signaling pathway.

VU0453379 , on the other hand, is a GLP-1R positive allosteric modulator. It does not directly activate the receptor but binds to a different site (an allosteric site) and enhances the receptor's response to the endogenous GLP-1. This potentiation of the natural ligand's effect is expected to lead to similar downstream physiological outcomes as direct agonism.

Caption: VU0453379 signaling pathway.

In Vivo Experimental Data: A Comparative Look

A significant disparity exists in the available in vivo data for VU0453379 and exenatide.

Exenatide: A Wealth of In Vivo Metabolic Data

Numerous studies have characterized the in vivo effects of exenatide on metabolic parameters in various animal models.

Table 1: In Vivo Effects of Exenatide on Glucose Metabolism, Body Weight, and Food Intake in Rodents

Species	Model	Exenatide Dose	Route	Duration	Key Findings	Reference
Mice (C57BL/6)	Glucocorticoid-induced glucose intolerance	3 µg/kg	Subcutaneous (SQ)	Single dose	Improved glucose tolerance in an oral glucose tolerance test (OGTT).	[5]
Rats (Zucker Diabetic Fatty)	Type 2 Diabetes	6, 40, and 250 µg/kg/day	Subcutaneous (SQ)	3 months	Dose-dependent reduction in body weight and food intake.
Rats (Sprague-Dawley)	High-fat diet-induced obesity	3, 10, and 30 µg/kg/day	Subcutaneous (SQ) via osmotic pumps	4 weeks	Dose-dependent decrease in food intake and body weight; significant reduction in fat mass.
Rats (Obese fa/fa Zucker)	Insulin resistance	Not specified	Not specified	6 weeks	Reduced food intake and body weight gain; improved insulin sensitivity.
Rats (Sprague-Dawley)	Normal	0.1, 0.5, 5, and 10 µg/kg	Intraperitoneal (IP)	Single dose	Dose-dependent reduction in sucrose intake.

VU0453379: Limited In Vivo Data Focused on CNS Effects

To date, published in vivo studies on VU0453379 have focused on its central nervous system effects, demonstrating its ability to penetrate the CNS and modulate GLP-1R activity.

Table 2: In Vivo Effects of VU0453379

Species	Model	VU0453379 Dose	Route	Duration	Key Findings
Rats	Haloperidol-induced catalepsy	30 mg/kg	Not specified	Single dose	Reversed haloperidol-induced catalepsy.

This finding is significant as it confirms the in vivo activity and brain penetrance of VU0453379. However, it does not provide data on its metabolic effects, which are crucial for a direct comparison with exenatide.

Caption: Data availability comparison.

Experimental Protocols

Exenatide In Vivo Protocols

Oral Glucose Tolerance Test (OGTT) in Mice with Glucocorticoid-Induced Glucose Intolerance

• Animals: 8- to 10-week-old C57BL/6 mice.

• Induction of Glucose Intolerance: Dexamethasone (20 mg/kg/day) administered intraperitoneally (IP) for 4 days.

• Drug Administration: On day 5, after dexamethasone injection, mice received a single subcutaneous (SQ) injection of exenatide (3 µg/kg).

• OGTT Procedure: One hour after exenatide administration, an oral gavage of glucose (1.5 g/kg) was given. Blood glucose levels were measured at 0, 15, 30, 60, and 120 minutes post-glucose administration.

• Fasting: Mice were fasted for 15 to 18 hours prior to the OGTT.

Chronic Effects on Body Weight and Food Intake in High-Fat-Fed Rats

• Animals: Male Sprague-Dawley rats.

• Diet: High-fat diet.

• Drug Administration: Exenatide (3, 10, or 30 µg/kg/day) was continuously administered for 4 weeks via subcutaneously implanted osmotic pumps.

• Measurements: Food intake and body weight were measured weekly. Body composition and plasma metabolic profiles were assessed at the end of the 4-week treatment period.

VU0453379 In Vivo Protocol

Haloperidol-Induced Catalepsy in Rats

• Animals: Male Wistar rats are commonly used for this model.

• Induction of Catalepsy: A single intraperitoneal injection of haloperidol (typically 1.0 mg/kg) is administered.

• Drug Administration: The specific timing and route of VU0453379 (30 mg/kg) administration in the original study are not detailed in the available abstract.

• Catalepsy Assessment: Catalepsy is typically measured using the bar test, where the rat's forepaws are placed on a horizontal bar, and the latency to step down is recorded.

Conclusion and Future Directions

Exenatide is a well-established GLP-1R agonist with a robust body of in vivo data demonstrating its efficacy in improving glycemic control, reducing body weight, and decreasing food intake. In contrast, VU0453379 is a novel GLP-1R PAM with demonstrated CNS penetration and in vivo target engagement.

The critical missing piece for a comprehensive comparison is the lack of in vivo studies investigating the metabolic effects of VU0453379. Future research should prioritize evaluating the impact of VU0453379 on glucose tolerance, body weight, and food intake in relevant animal models of metabolic disease. Such studies will be instrumental in determining if the theoretical advantages of allosteric modulation—potentially enhanced safety and a more physiological response—translate into tangible therapeutic benefits comparable or superior to those of direct GLP-1R agonists like exenatide. The findings from such research will be crucial for guiding the further development of this promising class of compounds for the treatment of metabolic disorders.

References

• 1. Antiobesity action of peripheral exenatide (exendin-4) in rodents: effects on food intake, body weight, metabolic status and side-effect measures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Exenatide reduces food intake and activates the enteric nervous system of the gastrointestinal tract and the dorsal vagal complex of the hindbrain in the rat by a GLP-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exenatide improves glucocorticoid-induced glucose intolerance in mice - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of VU0453379 and Semaglutide on GLP-1R Potentiation

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the pharmacological profiles of VU0453379 and semaglutide, focusing on their distinct mechanisms of action in potentiating the glucagon-like peptide-1 receptor (GLP-1R).

This document summarizes the available preclinical data for the positive allosteric modulator (PAM) VU0453379 and the established GLP-1R agonist semaglutide. Due to the limited availability of direct head-to-head studies, this guide offers a comparative analysis based on their individual reported effects on GLP-1R signaling and function.

Overview of Compounds

Feature	VU0453379	Semaglutide
Compound Type	Small molecule, Positive Allosteric Modulator (PAM)	Peptide, GLP-1 Receptor Agonist
Mechanism of Action	Enhances the affinity and/or efficacy of an orthosteric agonist (e.g., GLP-1) at the GLP-1R. It does not activate the receptor on its own.	Mimics the action of endogenous GLP-1 by directly binding to and activating the GLP-1R.[1][2][3]
Key Characteristic	CNS penetrant.[4]	Long-acting due to modifications that prevent enzymatic degradation and enhance albumin binding.[5]

Quantitative Comparison of In Vitro GLP-1R Potentiation

The following table summarizes the key in vitro pharmacological parameters for VU0453379 and semaglutide. It is important to note that the experimental conditions for these measurements may differ, and direct comparisons should be made with caution.

Parameter	VU0453379	Semaglutide
EC50 / Potency	EC50 of 1.8 µM (in the presence of GLP-1 EC20) for cAMP potentiation in CHO cells.	EC50 of 0.38 nM for cAMP production in HEK293 cells expressing human GLP-1R.
Emax / Efficacy	Potentiated the maximal response of GLP-1 by approximately 25% in a cAMP assay.	Full agonist, capable of eliciting a maximal response comparable to or greater than endogenous GLP-1.
Assay System	CHO-K1 cells expressing human GLP-1R	HEK293 cells expressing human GLP-1R

Data for VU0453379 is derived from the primary publication. Data for semaglutide is representative of typical values found in the literature.

Signaling Pathways and Mechanism of Action

Semaglutide, as a direct agonist, activates the GLP-1R, which primarily couples to the Gαs protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP). This rise in cAMP activates Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (EPAC), which mediate many of the downstream effects of GLP-1R activation, including glucose-dependent insulin secretion. The GLP-1R can also signal through β-arrestin pathways, which are involved in receptor desensitization and internalization, as well as potentially biased signaling.

VU0453379, as a PAM, binds to a site on the GLP-1R that is distinct from the agonist binding site. This allosteric binding is thought to induce a conformational change in the receptor that enhances the binding and/or signaling of the orthosteric agonist (e.g., GLP-1). This results in a leftward shift in the dose-response curve and potentially an increase in the maximal response of the endogenous or co-administered agonist.

Caption: GLP-1R signaling pathways for agonists and PAMs.

Experimental Protocols

In Vitro cAMP Accumulation Assay

This assay is fundamental for assessing the activation of the GLP-1R, which primarily signals through the Gαs/cAMP pathway.

• Cell Line: A stable cell line expressing the human GLP-1R, such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK293) cells, is used.

• Protocol:

  • Cells are seeded in 96- or 384-well plates and allowed to adhere overnight.

  • The growth medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • For agonist testing (semaglutide), cells are treated with increasing concentrations of the compound.

  • For PAM testing (VU0453379), cells are treated with a fixed, sub-maximal concentration of an agonist (e.g., GLP-1 at its EC20) in the presence of increasing concentrations of the PAM.

  • Following incubation (typically 30-60 minutes at 37°C), cells are lysed.

  • The intracellular cAMP concentration is determined using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA (Enzyme-Linked Immunosorbent Assay).

• Data Analysis: Dose-response curves are generated, and EC50 (potency) and Emax (efficacy) values are calculated using non-linear regression.

Caption: Workflow for an in vitro cAMP accumulation assay.

In Vivo Models: Glucose Tolerance Test

An oral or intraperitoneal glucose tolerance test (OGTT or IPGTT) is a common in vivo experiment to assess the effects of GLP-1R modulators on glucose homeostasis.

• Animal Model: Typically, mice (e.g., C57BL/6) or rats are used. The animals are fasted overnight to establish a baseline blood glucose level.

• Protocol:

  • A baseline blood glucose measurement is taken from the tail vein.

  • The test compound (semaglutide or VU0453379) or vehicle is administered via the appropriate route (e.g., subcutaneous injection for semaglutide, intraperitoneal for VU0453379).

  • After a specified pre-treatment period, a glucose bolus is administered (orally or intraperitoneally).

  • Blood glucose levels are measured at several time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The area under the curve (AUC) for blood glucose is calculated for each treatment group and compared to the vehicle control to determine the improvement in glucose disposal.

Summary and Conclusion

Semaglutide and VU0453379 represent two distinct approaches to potentiating GLP-1R signaling. Semaglutide is a potent, long-acting orthosteric agonist that directly activates the receptor. In contrast, VU0453379 is a positive allosteric modulator that enhances the activity of an existing agonist.

The key differentiators are:

• Mode of Action: Semaglutide is a direct activator, while VU0453379 is an activity enhancer. This means VU0453379's effect is dependent on the presence of an endogenous or exogenous agonist.

• Pharmacological Profile: Semaglutide is a peptide with a long peripheral half-life, whereas VU0453379 is a small molecule with reported CNS penetration. This suggests they may have different therapeutic applications, with VU0453379 potentially being explored for central nervous system disorders where GLP-1R signaling is implicated.

Further research, including direct comparative studies, would be necessary to fully elucidate the relative therapeutic potentials and liabilities of these two different mechanisms for GLP-1R potentiation. The data presented here, based on available preclinical findings, provides a foundational understanding of their individual pharmacological characteristics.

References

• 1. skinlogic.org [skinlogic.org]
• 2. Semaglutide - Wikipedia [en.wikipedia.org]
• 3. drteresetaylor.com [drteresetaylor.com]
• 4. Discovery of (S)-2-Cyclopentyl-N-((1-isopropylpyrrolidin2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): A Novel, CNS Penetrant Glucagon-Like Peptide 1 Receptor (GLP-1R) Positive Allosteric Modulator (PAM) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Semaglutide: a Versatile GLP-1 Peptide with Expanding Roles in Research - TFE Times [tfetimes.com]

Comparative Analysis of VU0453379 and Other GLP-1R Positive Allosteric Modulators

A detailed guide for researchers, scientists, and drug development professionals on the signaling pathways and functional activity of the novel GLP-1R PAM, VU0453379, in comparison to other relevant modulators.

This guide provides an objective comparison of VU0453379, a positive allosteric modulator (PAM) of the Glucagon-like peptide-1 receptor (GLP-1R), with other known GLP-1R PAMs. The data presented is intended to assist researchers in evaluating the potential of VU0453379 in drug discovery and development for conditions such as type 2 diabetes and obesity.

Introduction to GLP-1R Signaling and Allosteric Modulation

The Glucagon-like peptide-1 receptor (GLP-1R) is a class B G protein-coupled receptor (GPCR) that plays a crucial role in glucose homeostasis. Upon activation by its endogenous ligand, GLP-1, the receptor primarily couples to the Gαs protein, leading to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent potentiation of glucose-dependent insulin secretion. The GLP-1R can also couple to Gαq, activating the phospholipase C (PLC) pathway, which results in an increase in intracellular calcium (Ca2+). Additionally, GLP-1R activation can lead to the recruitment of β-arrestin, which is involved in receptor desensitization and internalization, as well as downstream signaling.

Positive allosteric modulators are compounds that bind to a site on the receptor distinct from the orthosteric ligand binding site. They typically do not activate the receptor on their own but can potentiate the response to the endogenous agonist. This can offer a more nuanced and potentially safer therapeutic approach compared to direct agonists. VU0453379 has been identified as a novel, central nervous system (CNS) penetrant GLP-1R PAM.

Comparative In Vitro Pharmacology

The following table summarizes the in vitro pharmacological data for VU0453379 and a selection of other GLP-1R PAMs. The data is primarily from calcium mobilization and cAMP accumulation assays, which are key functional readouts for GLP-1R activation.

Compound	Assay Type	Cell Line	Parameter	Value	Reference
VU0453379	Calcium Mobilization	9-3-H cells expressing human GLP-1R	EC50	1.3 µM	[1]
Compound 2	cAMP Accumulation	HEK-GLP-1R cells	EC50	0.59 µM	[1]
Emax	88% (of GLP-1)	[1]
BETP	Calcium Mobilization	Flp-In-CHO cells expressing human GLP-1R	pEC50	5.0	[2]
cAMP Accumulation	Flp-In-CHO cells expressing human GLP-1R	pEC50	5.2	[2]
L7-028	GLP-1 Binding Enhancement	CHO cells expressing GLP-1R	EC50	11.01 µM
cAMP Accumulation	CHO cells expressing GLP-1R	-	Enhances GLP-1 induced cAMP accumulation

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using Graphviz (DOT language).

GLP-1R Signaling Pathways

Caption: Canonical signaling pathways of the GLP-1 Receptor.

Experimental Workflow: Calcium Mobilization Assay

Caption: Workflow for a typical calcium mobilization assay.

Experimental Protocols

A detailed methodology for the key experiments cited is provided below to ensure reproducibility and aid in the design of future studies.

Calcium Mobilization Assay

This assay measures the ability of a compound to potentiate agonist-induced increases in intracellular calcium concentration, a hallmark of Gαq-coupled receptor activation.

1. Cell Culture and Plating:

• Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably expressing the human GLP-1R in appropriate growth medium.

• Seed the cells into black-walled, clear-bottom 96-well or 384-well microplates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and an organic anion transporter inhibitor (e.g., probenecid) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Aspirate the growth medium from the cell plates and add the dye loading solution to each well.

• Incubate the plates for 45-60 minutes at 37°C, protected from light.

3. Compound and Agonist Preparation:

• Prepare serial dilutions of VU0453379 and other test compounds in the assay buffer.

• Prepare a solution of the GLP-1 agonist (e.g., GLP-1(7-36) amide) at a concentration that elicits a submaximal response (e.g., EC20).

4. Assay Measurement:

• After dye loading, wash the cells with assay buffer to remove extracellular dye.

• Place the plate in a fluorescence plate reader equipped with an automated liquid handling system (e.g., FLIPR or FlexStation).

• Establish a stable baseline fluorescence reading.

• Add the test compounds (PAMs) to the wells and incubate for a short period.

• Add the GLP-1 agonist to the wells and immediately begin kinetic fluorescence measurements (e.g., every second for 60-120 seconds).

5. Data Analysis:

• The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

• Plot the ΔF against the log concentration of the test compound.

• Fit the data to a four-parameter logistic equation to determine the EC50 (potency) and Emax (efficacy) values.

cAMP Accumulation Assay

This assay quantifies the intracellular accumulation of cAMP, the primary second messenger of the Gαs signaling pathway.

1. Cell Culture and Stimulation:

• Culture and seed GLP-1R expressing cells as described for the calcium mobilization assay.

• On the day of the assay, replace the growth medium with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Add serial dilutions of the test compounds (PAMs) to the wells, followed by the addition of a submaximal concentration of the GLP-1 agonist.

• Incubate the plates for a defined period (e.g., 30 minutes) at 37°C.

2. Cell Lysis and cAMP Detection:

• Lyse the cells according to the manufacturer's protocol of the chosen cAMP detection kit.

• The concentration of cAMP in the cell lysates is typically determined using a competitive immunoassay format, such as Homogeneous Time-Resolved Fluorescence (HTRF), Fluorescence Polarization (FP), or Enzyme-Linked Immunosorbent Assay (ELISA).

3. Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Determine the cAMP concentration in the experimental samples from the standard curve.

• Plot the cAMP concentration against the log concentration of the test compound.

• Fit the data to a four-parameter logistic equation to calculate EC50 and Emax values.

Conclusion

VU0453379 emerges as a potent positive allosteric modulator of the GLP-1R, demonstrating activity in the low micromolar range in calcium mobilization assays. This positions it as a valuable tool for further investigation into the therapeutic potential of GLP-1R modulation. The comparative data presented here, alongside detailed experimental protocols, provides a foundation for researchers to design and execute studies aimed at further characterizing the signaling profile and in vivo efficacy of VU0453379 and other GLP-1R PAMs. The provided diagrams offer a clear visual representation of the underlying biological pathways and experimental procedures, facilitating a deeper understanding of the scientific context. Further studies are warranted to fully elucidate the Emax of VU0453379 and to obtain a complete head-to-head comparison with other PAMs across multiple signaling pathways.

References

• 1. Comparative Effects of the Endogenous Agonist Glucagon-Like Peptide-1 (GLP-1)-(7-36) Amide and the Small-Molecule Ago-Allosteric Agent “Compound 2” at the GLP-1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. axonmedchem.com [axonmedchem.com]

A Comparative Analysis of the Allosteric Modulator VU0453379 and Orthosteric GLP-1R Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between the novel, small-molecule positive allosteric modulator (PAM), VU0453379, and traditional orthosteric peptide agonists of the Glucagon-Like Peptide-1 Receptor (GLP-1R). This analysis is supported by experimental data to delineate their distinct mechanisms, signaling profiles, and therapeutic potential.

Introduction to GLP-1R Agonism

The GLP-1 receptor is a class B G protein-coupled receptor (GPCR) and a primary therapeutic target for type 2 diabetes and obesity.[1][2] Its activation potentiates glucose-stimulated insulin secretion, suppresses glucagon release, slows gastric emptying, and promotes satiety.[3]

• Orthosteric Agonists: These are primarily peptide-based drugs (e.g., exenatide, liraglutide) that mimic the endogenous GLP-1. They bind directly to the primary, or "orthosteric," binding site of the receptor to initiate signaling.[1][3] This binding involves a two-domain interaction: the peptide's C-terminus engages the large extracellular domain (ECD) of the receptor, while the N-terminus interacts with the transmembrane (TM) domain pocket, causing a conformational change that triggers intracellular signaling.

• VU0453379 (Positive Allosteric Modulator): VU0453379 is a novel, selective, and central nervous system (CNS) penetrant small molecule. It binds to an "allosteric" site, a location on the receptor distinct from the primary binding site. As a Positive Allosteric Modulator (PAM), it has a limited ability to activate the receptor on its own (a property known as "ago-PAM" activity) but primarily functions by enhancing the binding and/or efficacy of the endogenous orthosteric ligand (GLP-1) or other orthosteric agonists. This modulatory effect can fine-tune the receptor's response, potentially offering a more physiological and nuanced therapeutic approach.

Mechanism of Action and Binding Sites

The fundamental difference between these two classes of compounds lies in their interaction with the GLP-1R.

• Orthosteric Agonists engage in competitive binding at the highly conserved endogenous ligand site. Their size and peptide nature have historically limited them to subcutaneous administration.

• VU0453379 binds to a topographically distinct allosteric pocket within the transmembrane domain. This non-competitive interaction allows it to modulate the receptor's function without directly competing with the endogenous ligand. This property, combined with its small-molecule nature, opens the door for potential oral bioavailability.

Figure 1. Ligand binding sites on the GLP-1R.

Quantitative Data Presentation

The following tables summarize the pharmacological properties of VU0453379 and the representative orthosteric agonist, exenatide. Data is compiled from in vitro functional assays.

Table 1: Intrinsic and Modulatory Activity of VU0453379

Parameter	Assay Type	Cell Line	Value	Reference(s)
Intrinsic Activity	Intracellular Ca²⁺ Mobilization	Human GLP-1R 9-3-H Cells	EC₅₀ = 1.3 µM
Potentiation of GLP-1	Intracellular Ca²⁺ Mobilization	Human GLP-1R 9-3-H Cells	EC₅₀ = 1.8 µM
Potentiation of Exenatide	Intracellular Ca²⁺ Mobilization	Human GLP-1R 9-3-H Cells	EC₅₀ = 8.4 µM
Potentiation of Liraglutide	Intracellular Ca²⁺ Mobilization	Human GLP-1R 9-3-H Cells	EC₅₀ = 30 µM

Table 2: Activity of Orthosteric Agonist (Exenatide)

Parameter	Assay Type	Cell Line	Value	Reference(s)
Signaling Activity	cAMP Accumulation	Mouse Beta TC6 Cells	EC₅₀ = 0.1 nM
Signaling Activity	Glucose Transport (AMPK-dependent)	Rat L6 Skeletal Myotubes	Max effect at 100 nM
Clinical Efficacy	HbA₁c Reduction (vs. Insulin Glargine)	Human Subjects	-1.5% (vs. -1.3%)
Clinical Efficacy	Weight Change (vs. Insulin Glargine)	Human Subjects	-2.01 kg difference

Signaling Pathways

GLP-1R activation initiates multiple downstream signaling cascades. Orthosteric agonists are known to activate Gαs-cAMP pathways, which are canonical for insulin secretion, but also recruit β-arrestins, which can lead to receptor internalization and activation of other pathways like ERK1/2. Allosteric modulators can exhibit "stimulus bias," preferentially activating certain pathways over others. VU0453379 was developed to be devoid of ligand bias, potentiating the effects of endogenous GLP-1.

References

• 1. intracellular calcium assay [protocols.io]
• 2. Activation of the GLP-1 Receptor Signalling Pathway: A Relevant Strategy to Repair a Deficient Beta-Cell Mass - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The peptide agonist-binding site of the glucagon-like peptide-1 (GLP-1) receptor based on site-directed mutagenesis and knowledge-based modelling - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Validation of VU0453379 CNS Target Engagement: A Comparative Guide for Researchers

For researchers and drug development professionals, this guide provides a comparative analysis of the in vivo central nervous system (CNS) target engagement of VU0453379, a positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). The performance of VU0453379 is compared with other GLP-1R PAMs, supported by experimental data and detailed methodologies.

VU0453379 is a novel, CNS-penetrant small molecule that acts as a positive allosteric modulator of the GLP-1R. Its ability to cross the blood-brain barrier and modulate GLP-1R activity in the brain makes it a person of interest for potential therapeutic applications in CNS disorders. This guide summarizes the available in vivo data validating its CNS target engagement and compares it with other known GLP-1R PAMs, BETP and LSN3160440.

Quantitative Data Summary

The following table provides a comparative summary of the key in vitro and in vivo properties of VU0453379 and its alternatives.

Compound	Target	In Vitro Potency (EC50)	CNS Penetration	In Vivo Model	Observed Effect
VU0453379	GLP-1R PAM	1.3 µM	Yes	Haloperidol-induced catalepsy (rats)	Reversal of catalepsy
BETP	GLP-1R PAM	Not specified	Not specified	Not specified for CNS effects	Potentiates insulin secretion
LSN3160440	GLP-1R PAM	Not specified	Not specified	Not specified for CNS effects	Potentiates insulin secretion

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the GLP-1 receptor signaling pathway and the general experimental workflow for evaluating the in vivo CNS effects of GLP-1R PAMs.

GLP-1 Receptor Signaling Pathway

In Vivo CNS Target Engagement Workflow

Experimental Protocols

A detailed methodology for the key in vivo experiment cited for VU0453379 is provided below.

Haloperidol-Induced Catalepsy in Rats

This model is used to assess the potential of a compound to reverse catalepsy, a state of motor immobility often associated with antipsychotic drug side effects and certain neurological conditions.

Animals: Male Wistar rats are typically used. Animals are housed under standard laboratory conditions with ad libitum access to food and water.

Procedure:

• Induction of Catalepsy: Haloperidol, a typical antipsychotic, is administered intraperitoneally (i.p.) or subcutaneously (s.c.) at a dose known to induce catalepsy (e.g., 0.5-2 mg/kg).

• Compound Administration: The test compound (VU0453379) or vehicle is administered at a specified time point before or after the haloperidol injection. The route of administration (e.g., oral, i.p.) and dose will depend on the pharmacokinetic profile of the compound.

• Assessment of Catalepsy: Catalepsy is typically measured using the bar test. The rat's forepaws are gently placed on a horizontal bar raised a few centimeters from the surface. The latency for the rat to remove both paws from the bar is recorded. A longer latency indicates a greater degree of catalepsy. Measurements are taken at several time points after haloperidol administration to assess the time course of the effect.[1][2][3][4]

Data Analysis: The latency to descend from the bar is compared between the vehicle-treated group and the compound-treated group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant reduction in the descent latency in the compound-treated group compared to the vehicle group indicates a reversal of catalepsy.

Discussion and Comparison

The available in vivo data for VU0453379 demonstrates its ability to engage the GLP-1R in the CNS and produce a functional effect, specifically the reversal of haloperidol-induced catalepsy in rats. This finding is significant as it provides evidence of target engagement in a relevant animal model of extrapyramidal symptoms.

In comparison, while other GLP-1R PAMs like BETP and LSN3160440 have been identified, the publicly available data on their in vivo CNS effects is limited. Their primary characterization has been in the context of peripheral effects, such as the potentiation of insulin secretion. To establish a comprehensive comparative profile, further in vivo studies are required to determine the CNS penetration and efficacy of these alternative compounds in relevant models of CNS disorders.

Key parameters for future comparative studies should include:

• Brain Penetration: Quantifying the unbound brain-to-plasma concentration ratio (Kp,uu) for each compound to determine the extent of CNS exposure.

• Receptor Occupancy: Utilizing techniques like positron emission tomography (PET) with a suitable radioligand to directly measure the binding of the PAMs to GLP-1Rs in the brain.

• Pharmacodynamic Readouts: Assessing downstream biomarkers of GLP-1R activation in the CNS, such as changes in cyclic AMP (cAMP) levels or the expression of target genes.

• Efficacy in Multiple CNS Models: Evaluating the compounds in a broader range of animal models relevant to potential therapeutic indications, such as models of neurodegenerative diseases, cognitive impairment, or mood disorders.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Frontiers | Effects of Immediate Aversive Stimulation on Haloperidol-Induced Catalepsy in Rats [frontiersin.org]
• 3. Effects of Immediate Aversive Stimulation on Haloperidol-Induced Catalepsy in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Replicating Published Findings on M1 Muscarinic Acetylcholine Receptor Positive Allosteric Modulators

This guide provides a comparative analysis of published findings on several positive allosteric modulators (PAMs) of the M1 muscarinic acetylcholine receptor, a key target for cognitive enhancement in neurological disorders like Alzheimer's disease and schizophrenia. While the specific compound VU0453379 is not prominently featured in the reviewed literature, this document focuses on closely related and well-characterized compounds from the same "VU" series and other relevant M1 PAMs to provide a framework for replicating and comparing experimental outcomes. The data and protocols presented are synthesized from multiple preclinical studies.

Comparative Analysis of M1 PAMs

M1 PAMs are sought after for their potential to enhance cognitive function with greater subtype selectivity and a lower risk of side effects compared to direct-acting agonists.[1][2] A critical distinction within this class of molecules is the presence or absence of intrinsic agonist activity (ago-PAMs vs. pure PAMs), which significantly impacts their in vivo effects.[1]

Quantitative Data Summary

The following table summarizes the key pharmacological and pharmacokinetic parameters of several M1 PAMs discussed in the literature. This data highlights the diversity within this class of compounds in terms of potency, efficacy, and central nervous system (CNS) penetration.

Compound	M1 PAM EC50 (nM)	M1 Agonist EC50 (µM)	Efficacy (% ACh Max)	CNS Penetration (Kp / Kp,uu)	Key Findings
VU0467319 (VU319)	492	> 30	71.3	> 0.67 / > 0.9	Advanced to Phase I clinical trials; good CNS penetration and lack of cholinergic adverse effects.[3]
VU0453595	-	Devoid of agonist activity	-	-	Lacks intrinsic agonist activity and does not induce behavioral convulsions, unlike some ago-PAMs.
VU0550164	-	Devoid of agonist activity	-	-	Similar to VU0453595, it maintains activity-dependent M1 activation without direct agonism.
MK-7622	-	Possesses robust agonist activity	-	-	An ago-PAM that failed to improve novel object recognition and induced severe behavioral convulsions in mice.
PF-06764427	-	Possesses robust agonist activity	-	-	An ago-PAM with the potential to over-activate the M1 receptor and disrupt prefrontal cortex function.
VU6004256	450 (mouse)	86% ACh max	-	-	An M1 ago-PAM where brain levels relative to potency did not appear to directly contribute to adverse effect liability.
BQCA	-	Does not directly activate the receptor	Increases M1 affinity for acetylcholine	-	A potent and highly selective M1 PAM that increases the receptor's affinity for its endogenous ligand.
VU0119498	-	No M1 agonism up to 30 µM	-	-	A PAM of Gq-coupled mAChRs (M1, M3, M5) with an unattractive reactive isatin moiety for further development.

EC50: Half-maximal effective concentration. Kp: Plasma:brain partitioning. Kp,uu: Unbound plasma:unbound brain partitioning. Data not available is denoted by "-".

Experimental Protocols

Detailed methodologies are crucial for the replication of published findings. Below are summaries of key experimental protocols used to characterize the M1 PAMs.

In Vitro Functional Assays

• Calcium Mobilization Assay : This assay is commonly used to determine the potency and efficacy of M1 PAMs.

  • Cell Line : CHO or HEK293 cells stably expressing the rat or human M1 receptor.

  • Methodology : Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). The compound of interest is added at various concentrations, followed by a sub-maximal concentration (EC20) of acetylcholine (ACh). The change in intracellular calcium concentration is measured using a fluorometric imaging plate reader (FLIPR) or a similar instrument. Data is then analyzed to determine the EC50 for PAM activity and the maximal potentiation as a percentage of the maximal ACh response.

  • Agonist Activity : To determine intrinsic agonist activity, the compound is added to the cells in the absence of ACh, and any resulting increase in intracellular calcium is measured.

In Vivo Behavioral Assays

• Novel Object Recognition (NOR) Task : This task assesses cognitive function, specifically recognition memory, in rodents.

  • Animals : Male Sprague-Dawley rats or mice.

  • Acclimation : Animals are habituated to the testing arena for a set period before the task begins.

  • Familiarization Phase : Animals are placed in the arena with two identical objects and allowed to explore for a defined time.

  • Test Phase : After a retention interval (e.g., 24 hours), one of the familiar objects is replaced with a novel object. The amount of time the animal spends exploring the novel object versus the familiar object is recorded.

  • Treatment : The test compound (e.g., VU0467319) is administered (e.g., orally) at various doses prior to the familiarization phase. An improvement in recognition memory is indicated by a significant preference for exploring the novel object.

• Seizure Liability Assessment : This is used to evaluate the potential of M1 PAMs, particularly those with agonist activity, to induce adverse convulsive effects.

  • Animals : Mice are often used for this assessment.

  • Administration : The M1 PAM is administered, typically via intraperitoneal (i.p.) injection, at various doses.

  • Observation : Animals are observed for a specified period for behavioral signs of convulsions or seizures. The severity and latency of any convulsive events are recorded. This allows for a comparison of the adverse effect profiles of different compounds.

Pharmacokinetic Studies

• Brain and Plasma Concentration Measurement : These studies determine the CNS penetration of the compounds.

  • Animals : Rats or mice.

  • Dosing : A single dose of the compound is administered (e.g., i.p. or p.o.).

  • Sample Collection : At various time points post-dosing, blood and brain tissue are collected.

  • Analysis : The concentration of the compound in plasma and brain homogenates is quantified using liquid chromatography-mass spectrometry (LC-MS/MS). The ratio of the total brain concentration to the total plasma concentration provides the Kp value. The unbound concentrations in brain and plasma are used to calculate the Kp,uu, which is a more accurate measure of CNS penetration.

Visualizations

The following diagrams illustrate the signaling pathway of the M1 receptor and a typical experimental workflow for evaluating M1 PAMs.

Caption: M1 receptor signaling pathway modulated by a positive allosteric modulator (PAM).

Caption: Experimental workflow for the evaluation and comparison of M1 PAMs.

References

• 1. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diverse Effects on M1 Signaling and Adverse Effect Liability within a Series of M1 Ago-PAMs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of VU0453379: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. This document provides essential guidance on the safe disposal of VU0453379, a selective M1 muscarinic acetylcholine receptor positive allosteric modulator. Adherence to these procedures is vital to protect laboratory personnel and the environment.

Immediate Safety and Handling Information

While a specific Safety Data Sheet (SDS) for VU0453379 is not publicly available, based on information for similar compounds and general laboratory safety principles, the following precautions should be taken:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling VU0453379.

• Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of the powder. Prevent contact with skin and eyes.

• Storage: VU0453379 is a powder and should be stored in a cool, dry, and well-ventilated area at 2-8°C, away from incompatible materials. It is classified as a combustible solid (GHS Storage Class Code 11).

Step-by-Step Disposal Procedures

The disposal of VU0453379 waste must comply with all federal, state, and local regulations. The following steps provide a general framework for its proper disposal:

• Waste Identification and Segregation:

  • All materials contaminated with VU0453379, including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be treated as chemical waste.

  • Segregate VU0453379 waste from other chemical waste streams to avoid accidental reactions.

• Waste Collection and Labeling:

  • Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Collect all liquid waste containing VU0453379 in a separate, compatible, and sealed hazardous waste container.

  • The waste container must be labeled with the words "Hazardous Waste," the full chemical name "VU0453379," and any other information required by your institution's environmental health and safety (EHS) department.

• Storage of Waste:

  • Store the hazardous waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the container is kept closed at all times, except when adding waste.

  • The storage area should be secure and have secondary containment to prevent spills.

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • Do not dispose of VU0453379 down the drain or in the regular trash.

Quantitative Data Summary

Property	Value	Source
Physical Form	Powder	Sigma-Aldrich
Storage Temperature	2-8°C	Sigma-Aldrich
Storage Conditions	Desiccated	Sigma-Aldrich
GHS Storage Class	11 - Combustible Solids	Sigma-Aldrich

M1 Receptor Signaling Pathway

VU0453379 acts as a positive allosteric modulator of the M1 muscarinic acetylcholine receptor. This receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/G11 pathway. The binding of an agonist, potentiated by VU0453379, leads to a cascade of intracellular events.

Caption: M1 Receptor Signaling Cascade.

Experimental Workflow for Waste Disposal

The following workflow outlines the procedural steps for the proper disposal of VU0453379 from the laboratory.

Caption: VU0453379 Waste Disposal Workflow.